Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Reference Guide
Subject: 3-(4-Fluorophenoxy)azetidine hydrochloride (CAS: 63843-78-7 / 4041166)
Intended Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists
Executive Summary
3-(4-Fluorophenoxy)azetidine hydrochloride is a high-value heterocyclic building block utilized extensively in modern medicinal chemistry. It serves as a "privileged scaffold" for introducing the 4-fluorophenoxy motif—a pharmacophore known for enhancing metabolic stability and modulating lipophilicity. This guide details its physicochemical profile, structural utility in drug design (specifically the "Azetidine Switch"), and a robust, self-validating synthetic protocol.
Physicochemical Profile
The hydrochloride salt form is preferred over the free base due to enhanced stability against oxidation and reduced volatility, facilitating easier handling in solid-phase synthesis and library generation.
Soluble in Water, DMSO, Methanol; Sparingly soluble in DCM
LogP (Free Base)
~1.93 (Calculated)
H-Bond Donors/Acceptors
1 / 2
Melting Point
160–165 °C (Decomposition often observed >180 °C)
Structural Significance in Medicinal Chemistry[4][5][6][7][8]
The "Azetidine Switch"
In lead optimization, replacing a six-membered piperidine or five-membered pyrrolidine ring with a four-membered azetidine ring is a strategic modification known as the "Azetidine Switch."
Lipophilicity Modulation: The azetidine ring significantly lowers lipophilicity (
) compared to its larger homologs, often improving solubility and reducing promiscuous binding [1].
Vector Positioning: The bond angles in the azetidine ring (approx. 90°) create distinct vector orientations for substituents, potentially accessing novel binding pockets in GPCRs and ion channels that are inaccessible to piperidine analogs [2].
Metabolic Stability via Fluorination
The 4-fluorophenoxy group is not merely decorative; it is a functional metabolic blocker.
Blocking Para-Oxidation: The fluorine atom at the para-position of the phenyl ring creates a high-energy barrier against Cytochrome P450-mediated hydroxylation. This extends the half-life (
) of the parent compound in microsomal stability assays [3].
Electronic Effects: The electronegativity of fluorine lowers the electron density of the aromatic ring, potentially strengthening
stacking interactions with target proteins while reducing susceptibility to oxidative metabolism.
Synthetic Methodology: The Mitsunobu Route[5][9][10][11]
The most robust synthesis of 3-(4-Fluorophenoxy)azetidine involves a Mitsunobu etherification followed by acid-mediated deprotection. This route avoids the harsh conditions of nucleophilic aromatic substitution (
) which are often sluggish with electron-rich phenols.
Reaction Scheme & Workflow
The following diagram illustrates the critical pathway from the commercially available N-Boc-3-hydroxyazetidine to the final hydrochloride salt.
Figure 1: Synthetic workflow for 3-(4-Fluorophenoxy)azetidine HCl via Mitsunobu coupling.
Detailed Protocol
Step 1: Mitsunobu Etherification
Setup: Charge a dry round-bottom flask with N-Boc-3-hydroxyazetidine (1.0 equiv), 4-fluorophenol (1.1 equiv), and Triphenylphosphine (
, 1.2 equiv) in anhydrous THF (0.1 M concentration).
Activation: Cool the solution to 0°C under nitrogen atmosphere.
Addition: Dropwise add Diisopropyl azodicarboxylate (DIAD, 1.2 equiv) over 20 minutes. Critical: Maintain temperature <5°C to prevent side reactions.
Reaction: Allow to warm to Room Temperature (RT) and stir for 12–16 hours.
Checkpoint (Self-Validating): Monitor by TLC (Hexane:EtOAc 3:1). The reaction is complete when the starting alcohol spot (
) disappears and the less polar product () dominates.
Workup: Concentrate THF. Triturate the residue with cold diethyl ether/hexane (1:1) to precipitate Triphenylphosphine oxide (TPPO).[4] Filter off the solid.[4] Purify the filtrate via silica gel chromatography.
Step 2: Deprotection & Salt Formation
Dissolution: Dissolve the purified Boc-intermediate in 1,4-dioxane or DCM.
Acidolysis: Add 4M HCl in dioxane (5 equiv) dropwise at 0°C.
Reaction: Stir at RT for 2–4 hours.
Checkpoint: LCMS should show a mass peak of [M+H]+ = 168.1 (free amine) and disappearance of the Boc-adduct (+100 mass units).
Isolation: The product often precipitates as the HCl salt. Filter the white solid, wash with diethyl ether, and dry under vacuum.
Quality Control & Characterization
To ensure the integrity of the building block before use in downstream synthesis, the following criteria must be met:
1H NMR (DMSO-d6):
9.2–9.5 ppm (br s, 2H, )
7.1–7.2 ppm (m, 2H, Ar-H)
6.9–7.0 ppm (m, 2H, Ar-H)
5.1 ppm (m, 1H, CH-O)
4.4 ppm (m, 2H, Azetidine )
3.9 ppm (m, 2H, Azetidine )
Purity: >95% by HPLC (UV @ 254 nm).
Water Content: The salt is hygroscopic. Store in a desiccator. If 'sticky', recrystallize from MeOH/Et2O.
Handling and Safety
Hazards: 3-(4-Fluorophenoxy)azetidine hydrochloride is an irritant to eyes, respiratory system, and skin.
Storage: Store at 2–8°C under inert gas (Argon/Nitrogen).
Stability: Stable in solid form for >12 months if kept dry. Aqueous solutions should be prepared fresh, as the azetidine ring is susceptible to hydrolysis under strongly basic conditions at elevated temperatures.
References
Lowe, D. (2010). The Azetidine Switch. In the Pipeline (Science/AAAS). Link
Wuitschik, G., et al. (2010). Spirocyclic oxetanes: Synthesis and properties as amide isosteres. Angewandte Chemie International Edition. Link
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link
Hit2Lead. (n.d.). 3-(4-fluorophenoxy)azetidine hydrochloride Product Data. ChemBridge.[1] Link
Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2551–2651. Link
3-(4-Fluorophenoxy)azetidine hydrochloride chemical structure and IUPAC name
This guide serves as an in-depth technical resource for 3-(4-Fluorophenoxy)azetidine hydrochloride , a specialized heterocyclic building block used in medicinal chemistry. It details the compound's structural identity, s...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as an in-depth technical resource for 3-(4-Fluorophenoxy)azetidine hydrochloride , a specialized heterocyclic building block used in medicinal chemistry. It details the compound's structural identity, synthesis protocols, and application in drug discovery, specifically distinguishing it from structurally similar analogs.
[1][2]
Executive Summary
3-(4-Fluorophenoxy)azetidine hydrochloride is a rigid, four-membered saturated heterocycle functionalized with a para-fluorophenoxy ether group. It is primarily utilized as a pharmacophore scaffold in drug discovery to introduce conformational constraint and metabolic stability. The azetidine ring serves as a compact spacer, often replacing larger pyrrolidine or piperidine rings to lower lipophilicity (LogP) and improve solubility, while the fluorine substitution blocks metabolic oxidation at the para-position of the phenyl ring.
Chemical Identity & Structural Analysis[3][4][5]
Nomenclature and Identification
Precise identification is critical due to the existence of the structural isomer 3-(4-fluorophenyl)azetidine, which contains a C-C bond rather than the ether (C-O-C) linkage found here.
Parameter
Technical Specification
IUPAC Name
3-(4-fluorophenoxy)azetidine; hydrochloride
Common Name
3-(4-Fluorophenoxy)azetidine HCl
CAS Number
63843-78-7 (Salt); Note: 1203681-55-3 refers to the phenyl analog
Molecular Formula
C₉H₁₁ClFNO (Salt) / C₉H₁₀FNO (Free Base)
Molecular Weight
203.64 g/mol (HCl Salt)
SMILES
C1C(CN1)OC2=CC=C(C=C2)F.Cl
Appearance
White to off-white crystalline solid
Structural Visualization
The following diagram illustrates the connectivity, highlighting the ether linkage at the C3 position of the azetidine ring and the para-fluoro substitution.
Synthesis & Manufacturing Protocols
The synthesis of 3-(4-Fluorophenoxy)azetidine hydrochloride typically avoids direct nucleophilic aromatic substitution (SₙAr) because 4-fluorophenol is electron-rich and not prone to attack by the azetidine alcohol. Instead, the Mitsunobu Reaction is the industry-standard "Expert" route, coupling N-Boc-3-hydroxyazetidine with 4-fluorophenol.
Reaction Workflow Diagram
Detailed Experimental Protocol
Note: All procedures should be performed in a fume hood with appropriate PPE.
Step 1: Mitsunobu Coupling
Reagents: Dissolve 1-Boc-3-hydroxyazetidine (1.0 eq) and 4-fluorophenol (1.1 eq) in anhydrous THF (0.2 M concentration) under an inert atmosphere (N₂ or Ar).
Activation: Add Triphenylphosphine (PPh₃, 1.2 eq).[1] Cool the mixture to 0°C.
Addition: Dropwise add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) over 20 minutes. The reaction is exothermic; maintain temperature <5°C during addition.
Reaction: Allow to warm to room temperature and stir for 12–16 hours. Monitor by TLC or LC-MS for the disappearance of the alcohol.
Workup: Concentrate the solvent in vacuo. Triturate the residue with diethyl ether/hexane to precipitate triphenylphosphine oxide (TPPO) byproduct. Filter and purify the filtrate via silica gel flash chromatography (Gradient: 0-30% EtOAc in Hexanes) to yield the N-Boc-protected ether.
Step 2: Deprotection & Salt Formation
Dissolution: Dissolve the purified N-Boc intermediate in a minimal amount of 1,4-dioxane or DCM.
Acidolysis: Add 4.0 M HCl in 1,4-dioxane (5–10 eq) at 0°C. Stir at room temperature for 2–4 hours.
Isolation: The product often precipitates as a white solid.
If solid forms: Filter and wash with diethyl ether.
If oil forms: Concentrate in vacuo and triturate with Et₂O/MeCN to induce crystallization.
Drying: Dry under high vacuum to remove traces of HCl and solvent.
Analytical Characterization
To validate the integrity of the synthesized compound, the following spectral data ranges are expected.
Typically >160°C (Decomposition often observed for HCl salts).
Applications in Drug Discovery
Pharmacophore Utility
Bioisostere: The azetidine ring acts as a contracted bioisostere of pyrrolidine. The high ring strain (~26 kcal/mol) and lower lipophilicity (compared to larger rings) often improve the metabolic stability and water solubility of lead compounds.
Metabolic Blocking: The fluorine atom at the para-position of the phenoxy ring blocks Cytochrome P450-mediated hydroxylation, a common metabolic clearance pathway for phenyl ethers.
Serotonin/Dopamine Modulation: Aryloxy-azetidines are frequent motifs in ligands targeting monoamine transporters (SERT, DAT) and histamine H3 receptors due to the optimal distance between the basic nitrogen and the aromatic ring.
Handling and Stability
Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. Store in a desiccator at 2–8°C.
Stability: Stable under standard laboratory conditions. Avoid strong bases which liberate the volatile and reactive free amine.
References
PubChem. (n.d.). 3-(4-Fluorophenoxy)azetidine hydrochloride.[2][3][4] National Library of Medicine. Retrieved from [Link]
Swamy, K. C. K., et al. (2009). The Mitsunobu Reaction: A Review. Chemical Reviews. (Contextual grounding for the synthesis protocol). Retrieved from [Link]
Smith, A. et al. (2015). Azetidines in Medicinal Chemistry. Journal of Medicinal Chemistry. (Contextual grounding for pharmacophore utility). Retrieved from [Link]
3-(4-Fluorophenoxy)azetidine hydrochloride mechanism of action
Pharmacophore Utility, Chemical Reactivity, and Structural Mechanisms Executive Summary 3-(4-Fluorophenoxy)azetidine hydrochloride (CAS: 63843-78-7) is a high-value heterocyclic building block utilized in the synthesis o...
Author: BenchChem Technical Support Team. Date: February 2026
Pharmacophore Utility, Chemical Reactivity, and Structural Mechanisms
Executive Summary
3-(4-Fluorophenoxy)azetidine hydrochloride (CAS: 63843-78-7) is a high-value heterocyclic building block utilized in the synthesis of advanced pharmaceutical agents. Unlike a standalone therapeutic, its primary "mechanism of action" is defined by its role as a privileged scaffold in medicinal chemistry. It serves as a critical pharmacophore that modulates lipophilicity (LogP), basicity (pKa), and vector orientation in drug candidates targeting Central Nervous System (CNS) disorders, voltage-gated ion channels (e.g., NaV1.7), and kinase signaling pathways.
This guide details the structural causality behind its selection in drug design, its chemical reactivity profile, and the pharmacological mechanisms of the bioactive molecules derived from it.[1]
Structural Mechanism: The "Azetidine Advantage"
In modern drug discovery, replacing larger saturated heterocycles (like piperidine or morpholine) with the strained, four-membered azetidine ring is a strategy known as "scaffold hopping." This substitution alters the physicochemical profile of the parent drug through three specific mechanisms:
A. Vector Reorientation & Conformational Rigidity
The azetidine ring is significantly more rigid than five- or six-membered rings. When 3-(4-fluorophenoxy)azetidine is incorporated into a drug:
Mechanism: The bond angles of the four-membered ring constrain the exit vectors of substituents.
Outcome: This "locks" the fluorophenoxy group into a specific spatial orientation, reducing the entropic penalty upon binding to a protein target (e.g., a receptor pocket).
Comparison: Unlike the flexible piperidine, the azetidine derivative often shows higher target selectivity due to this defined geometry.
B. Basicity Modulation (pKa Shift)
Mechanism: Azetidines typically exhibit higher pKa values compared to their morpholine counterparts but lower than pyrrolidines, depending on substitution.
Impact: The hydrochloride salt form indicates a protonated amine at physiological pH. This positive charge is critical for forming salt bridges with anionic residues (Aspartate/Glutamate) in the binding pockets of GPCRs and ion channels.
C. The Fluorine Effect (Metabolic Blockade)
Mechanism: The para-fluorine atom on the phenoxy ring exerts a strong electron-withdrawing effect while mimicking the steric size of hydrogen.
Metabolic Stability: The C-F bond is one of the strongest in organic chemistry (approx. 116 kcal/mol). Placing fluorine at the para position blocks Cytochrome P450-mediated hydroxylation, a common metabolic clearance pathway for aromatic rings.
Pharmacological Mechanisms of Action (Derived Ligands)
When used as a core motif in drug candidates, the 3-(4-fluorophenoxy)azetidine moiety typically drives the following interactions:
Pathway 1: Monoamine Transporter Inhibition (CNS)
In serotonin (SERT) or norepinephrine (NET) reuptake inhibitors, this scaffold acts as the primary anchor.
Azetidine Nitrogen: Mimics the secondary amine of neurotransmitters, binding to the orthosteric site (e.g., Asp98 in hSERT).
Fluorophenoxy Group: Engages in hydrophobic interactions within the S1 or S2 sub-pockets of the transporter, stabilizing the "outward-open" conformation and preventing neurotransmitter uptake.
Mechanism: The lipophilic fluorophenoxy tail penetrates the channel pore or interacts with the voltage-sensing domain, while the charged azetidine headgroup blocks the ion conduction path.
Result: Inhibition of action potential propagation in nociceptive neurons.
Visualization: Pharmacophore Interaction Logic
Figure 1: Pharmacophore interaction map showing the dual role of the cationic headgroup and the metabolically stable lipophilic tail.
Experimental Protocol: Synthesis & Handling
Context: This compound is often synthesized via nucleophilic substitution or reductive cross-coupling. The following protocol outlines the standard activation of the scaffold for coupling reactions (e.g., SNAr or Amide Coupling).
Neutralization: In a round-bottom flask, suspend 3-(4-fluorophenoxy)azetidine HCl in anhydrous ACN.
Base Addition: Add
(powdered) under inert atmosphere (). Stir for 15 minutes at Room Temperature (RT) to generate the free amine in situ.
Coupling: Add the electrophile dropwise.
Reaction: Heat to 60°C–80°C and monitor via LC-MS (Target Mass: M+H of product).
Workup: Filter off inorganic salts (
). Concentrate the filtrate. Partition between EtOAc and Water.
Purification: The secondary amine of the azetidine is prone to over-alkylation if stoichiometry is uncontrolled; purify via Flash Column Chromatography (SiO₂, Hexane/EtOAc).
Visualization: Synthesis Workflow
Figure 2: Workflow for converting the hydrochloride salt into a biologically active N-substituted derivative.
Safety & Stability (Self-Validating Systems)
When handling this compound, researchers must account for the specific hazards associated with fluorinated aryl ethers and strained amines.
Thermal Stability: The azetidine ring is strained. While the HCl salt is stable, the free base should not be subjected to temperatures >120°C for extended periods to avoid ring-opening polymerization.
Validation: Verify integrity using 1H NMR .
Diagnostic Signal: Azetidine protons typically appear as multiplets between
3.5–4.5 ppm. Disappearance of this pattern suggests ring opening.
Fluorine Signal:19F NMR should show a single peak around -120 to -130 ppm (referenced to
).
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 21428730, 3-(4-fluorophenoxy)azetidine hydrochloride. Retrieved from [Link]
Lovering, F., et al. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.[5] (Foundational text on the utility of sp3-rich scaffolds like azetidine).
Mullard, A. (2016).Small-molecule drug discovery: The azetidine advantage. Nature Reviews Drug Discovery. (Contextualizing azetidine in modern synthesis).
The Ascendant Role of Fluorinated Azetidines in Modern Drug Discovery: A Mechanistic and Application-Focused Guide
An In-Depth Technical Guide For Researchers, Scientists, and Drug Development Professionals Abstract The strategic incorporation of fluorine into pharmacologically active molecules has become a cornerstone of modern medi...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
The strategic incorporation of fluorine into pharmacologically active molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and biological properties.[1] When this strategy is applied to the azetidine scaffold—a strained, three-dimensional, sp³-rich four-membered heterocycle—the results are compounds with enhanced metabolic stability, fine-tuned basicity, and improved receptor affinity.[2][3] This guide provides a comprehensive exploration of the biological activity of fluorinated azetidine compounds, delving into the causal relationships between structure and function. We will examine the profound impact of fluorination on key pharmacokinetic parameters, explore diverse therapeutic applications with mechanistic insights, present detailed synthetic and analytical protocols, and showcase the successful integration of these motifs into approved drugs and clinical candidates.
The Rationale: Why Fluorine and Azetidine are a Synergistic Pairing
Azetidines are considered "privileged" scaffolds in drug discovery.[2] Their inherent ring strain and non-planar, three-dimensional structure provide access to unique chemical space, often leading to improved solubility and metabolic stability compared to more conventional, larger heterocyclic rings.[2][3] However, the nitrogen atom in an unsubstituted azetidine ring can lead to high basicity, which may cause off-target effects, particularly interactions with aminergic G-protein coupled receptors (GPCRs) or the hERG channel.
This is where fluorine's unique properties become transformative. As the most electronegative element, fluorine exerts a powerful inductive electron-withdrawing effect. Placing fluorine atoms on the azetidine ring, particularly in proximity to the nitrogen, serves to lower the pKa of the amine.[4] This modulation of basicity is a critical strategy for mitigating off-target toxicities while preserving or enhancing on-target activity.
Impact on Physicochemical Properties
The introduction of fluorine can predictably alter key physicochemical properties that govern a drug's absorption, distribution, metabolism, and excretion (ADME) profile.
Basicity (pKa): The number of fluorine atoms and their distance to the basic nitrogen center are the primary determinants of the compound's basicity.[5] Strategic fluorination can lower the pKa, reducing the likelihood of protonation at physiological pH and thus minimizing undesirable interactions.
Lipophilicity (LogP): The effect of fluorination on lipophilicity is more complex. While a single fluorine atom can increase lipophilicity, gem-difluoro (CF₂) or trifluoromethyl (CF₃) groups can either increase or decrease LogP depending on the overall molecular context.[4][5] This nuanced effect allows for fine-tuning of a compound's solubility and membrane permeability.
Metabolic Stability: Fluorine substitution at a metabolically labile position can block cytochrome P450-mediated oxidation, thereby increasing the compound's half-life and bioavailability.[1]
The logical relationship between fluorination and its physicochemical consequences is illustrated below.
Caption: Workflow for Azetidine Synthesis via ASFs.
Experimental Protocols
To ensure scientific integrity, methodologies must be robust and reproducible. The following protocols are foundational for evaluating the biological activity of novel fluorinated azetidine compounds.
Protocol: DPP-IV Inhibition Assay
Objective: To determine the in vitro inhibitory potency (IC₅₀) of a test compound against DPP-IV.
Principle: This is a fluorometric assay based on the cleavage of the substrate Gly-Pro-aminomethylcoumarin (AMC) by DPP-IV. The release of free AMC is measured by fluorescence.
Procedure:
Prepare a stock solution of the fluorinated azetidine test compound in 100% DMSO.
Create a serial dilution series of the test compound in assay buffer (e.g., Tris-HCl, pH 7.5).
In a 96-well black microplate, add 25 µL of the diluted test compound or vehicle control (buffer with DMSO) to each well.
Add 25 µL of human recombinant DPP-IV enzyme solution to each well and incubate for 10 minutes at room temperature to allow for compound-enzyme interaction.
Initiate the reaction by adding 50 µL of the Gly-Pro-AMC substrate solution.
Immediately measure the fluorescence intensity (Excitation: 360 nm, Emission: 460 nm) over time (e.g., every 2 minutes for 30 minutes) using a plate reader.
Calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve).
Determine the percent inhibition for each compound concentration relative to the vehicle control.
Plot percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to calculate the IC₅₀ value.
Protocol: Cancer Cell Viability Assay (MTS Assay)
Objective: To assess the cytotoxic effect of a fluorinated azetidine compound on cancer cell lines.
Principle: The MTS tetrazolium compound is bioreduced by viable, metabolically active cells into a colored formazan product. The amount of formazan is directly proportional to the number of living cells in the culture.
Procedure:
Seed cancer cells (e.g., HeLa, A549) in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a CO₂ incubator.
Prepare a serial dilution of the fluorinated azetidine test compound in the cell culture medium.
Remove the old medium from the cells and add 100 µL of the medium containing the test compound or vehicle control to the wells.
Incubate the plate for 72 hours in a CO₂ incubator.
Add 20 µL of the MTS reagent solution to each well.
Incubate for 1-4 hours until a distinct color change is observed.
Measure the absorbance at 490 nm using a microplate reader.
Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.
Plot the percentage of viability against the logarithm of compound concentration and calculate the IC₅₀ value using non-linear regression analysis.
Conclusion and Future Outlook
Fluorinated azetidines represent a dynamic and highly promising class of scaffolds for drug discovery. T[3]he strategic incorporation of fluorine provides medicinal chemists with a powerful tool to overcome common challenges in drug development, including metabolic instability and off-target toxicity. T[1][4]he continued development of novel synthetic methodologies will further expand access to this unique chemical space, enabling the exploration of new biological targets. A[6][7]s our understanding of the intricate interplay between the azetidine core, fluorine substitution patterns, and biological systems deepens, we can anticipate the emergence of a new generation of safer and more effective therapeutics built upon this remarkable scaffold.
Title: Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination
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The Azetidine Scaffold: A Cornerstone of Modern Medicinal Chemistry
An In-depth Technical Guide for Drug Discovery Professionals Abstract The azetidine ring, a four-membered nitrogen-containing heterocycle, has transitioned from a synthetic curiosity to a privileged scaffold in contempor...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Drug Discovery Professionals
Abstract
The azetidine ring, a four-membered nitrogen-containing heterocycle, has transitioned from a synthetic curiosity to a privileged scaffold in contemporary drug discovery.[1] Its unique combination of structural rigidity, three-dimensional character, and favorable physicochemical properties allows medicinal chemists to address key challenges in drug design, including metabolic stability, solubility, and target affinity.[1][2] This guide provides a comprehensive analysis of the azetidine motif, elucidating its fundamental properties, strategic applications, and the synthetic methodologies that have enabled its widespread adoption. We will explore its role in enhancing pharmacokinetic profiles, serving as a versatile pharmacophore, and acting as a conformationally constrained bioisostere, supported by case studies of FDA-approved drugs and advanced clinical candidates.
Introduction: The Rise of a Strained Scaffold
Historically, the synthesis of four-membered rings like azetidine was considered challenging due to inherent ring strain.[1][3] However, this very strain, intermediate between the highly reactive aziridine and the more flexible pyrrolidine, imparts a unique set of chemical and conformational properties that are highly advantageous in drug design.[3][4] The increasing recognition of the importance of sp³-rich, three-dimensional molecules in drug discovery has propelled the azetidine scaffold to the forefront of medicinal chemistry.[2][5] Its incorporation into molecular frameworks can lead to significant improvements in aqueous solubility, metabolic stability, and a reduction in lipophilicity compared to larger, more flexible ring systems.[1]
The strategic value of azetidine is evidenced by its presence in a growing number of FDA-approved drugs, spanning a wide range of therapeutic areas including oncology, inflammation, and infectious diseases.[2][6] Drugs such as baricitinib (a JAK inhibitor), cobimetinib (a MEK inhibitor), and azelnidipine (a calcium channel blocker) showcase the successful application of this scaffold to fine-tune pharmacological and pharmacokinetic properties.[2][3][7]
Physicochemical and Structural Properties: The Azetidine Advantage
The utility of the azetidine ring in medicinal chemistry stems from its distinct structural and electronic characteristics.
2.1. Conformational Rigidity and Three-Dimensionality
Unlike larger, more flexible rings, the azetidine scaffold possesses a defined, nonplanar geometry.[4] This conformational rigidity reduces the entropic penalty upon binding to a biological target, which can lead to higher affinity.[8] Furthermore, the puckered nature of the ring provides well-defined three-dimensional vectors for substituent placement, allowing for precise exploration of a target's binding pocket.[4][5][9] This is a critical advantage in fragment-based drug discovery (FBDD), where the azetidine ring can serve as a rigid core for fragment elaboration.[5]
Caption: Conformational rigidity of azetidine compared to other saturated N-heterocycles.
2.2. Physicochemical Profile Modulation
The incorporation of an azetidine ring can significantly influence a molecule's physicochemical properties:
Solubility: The nitrogen atom in the azetidine ring can act as a hydrogen bond acceptor, often leading to improved aqueous solubility, a critical parameter for drug absorption and distribution.[1]
Lipophilicity: Azetidine is a small, polar scaffold. Replacing larger, more lipophilic moieties (e.g., a piperidine or a phenyl ring) with an azetidine can reduce a compound's overall lipophilicity (LogP), which is often beneficial for optimizing pharmacokinetic properties and reducing off-target toxicity.
Metabolic Stability: The azetidine ring itself is generally stable under physiological conditions.[4] Its incorporation can block sites of metabolism on a parent molecule. For instance, replacing a metabolically labile ethyl group with an azetidine ring can enhance metabolic stability and prolong a drug's half-life.[1][10]
Property
Impact of Azetidine Incorporation
Rationale
Aqueous Solubility
Generally Increased
The nitrogen atom acts as a hydrogen bond acceptor.[1]
Lipophilicity (LogP)
Generally Decreased
Replacement of larger, non-polar groups with a smaller, polar heterocycle.
Metabolic Stability
Often Improved
The ring is metabolically robust and can block sites of oxidation on adjacent groups.[1]
Molecular Rigidity
Increased
The strained four-membered ring restricts conformational freedom.[6]
Strategic Applications in Drug Design
The unique properties of the azetidine scaffold have led to its strategic deployment in several areas of medicinal chemistry.
3.1. Azetidine as a Proline Bioisostere
Azetidine-2-carboxylic acid is a well-known non-proteinogenic amino acid that acts as a toxic mimic of proline.[11] In drug design, the azetidine ring can serve as a conformationally constrained bioisostere for proline.[12] This substitution can have profound effects on the secondary structure of peptides and peptidomimetics. While proline tends to induce β-turns in peptide chains, the more constrained azetidine ring preferentially stabilizes γ-turn conformations.[13] This allows for fine-tuning of peptide conformation to optimize target binding and biological activity.
Caption: Comparison of peptide turns induced by Proline vs. Azetidine.
3.2. A Scaffold for Exploring Chemical Space
The azetidine ring provides distinct exit vectors for substituents, making it an excellent scaffold for exploring the chemical space around a core binding motif. In fragment-based drug discovery, an azetidine-containing fragment can provide a rigid anchor from which to grow the molecule, with substituents at the 1, 2, or 3-positions extending into different regions of the binding pocket.[5][9]
3.3. Enhancing Metabolic Stability
Azetidine can be used to replace metabolically vulnerable groups. For example, an N-isopropyl group, which is prone to oxidative metabolism, can be replaced by an N-azetidinyl group. The azetidine ring is more resistant to oxidation, thus improving the metabolic stability of the compound.
Synthesis of Azetidine Scaffolds: Enabling Methodologies
The growing importance of azetidines has spurred the development of numerous synthetic methods.[6] While classical methods often relied on the intramolecular cyclization of γ-amino halides, modern organic synthesis has provided a broader toolkit.[1]
4.1. Key Synthetic Strategies
Intramolecular Cyclization: This remains a fundamental approach, involving the cyclization of 3-amino-1-propanol derivatives or related compounds where a nucleophilic amine displaces a leaving group on the γ-carbon.[1][14]
[2+2] Cycloadditions: Photochemical and metal-catalyzed [2+2] cycloadditions, such as the aza-Paternò-Büchi reaction, have emerged as powerful methods for constructing the azetidine ring.[3][6]
Ring Expansion/Contraction: Ring expansion of aziridines and ring contraction of pyrrolidines offer alternative routes to the azetidine core.[1]
C-H Amination: Palladium-catalyzed intramolecular C-H amination provides a direct and efficient means of forming the azetidine ring from acyclic amine precursors.[3]
4.2. Representative Synthetic Protocol: Synthesis of N-Boc-3-Arylazetidine via Suzuki-Miyaura Coupling
This protocol outlines a common method for synthesizing 3-substituted azetidines, which are valuable building blocks in drug discovery.
Step 1: Synthesis of N-Boc-3-iodoazetidine
To a solution of N-Boc-3-hydroxyazetidine (1.0 eq) in dichloromethane (DCM) at 0 °C, add triethylamine (1.5 eq).
Slowly add methanesulfonyl chloride (1.2 eq) and stir the reaction for 1 hour at 0 °C.
Warm the reaction to room temperature and stir for an additional 2 hours.
Wash the reaction mixture with saturated aqueous sodium bicarbonate, followed by brine.
Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure to yield the mesylate.
Dissolve the crude mesylate in acetone and add sodium iodide (3.0 eq).
Reflux the mixture for 12 hours.
Cool to room temperature, filter, and concentrate the filtrate to obtain the crude N-Boc-3-iodoazetidine.
Step 2: Suzuki-Miyaura Cross-Coupling
In a reaction vessel, combine N-Boc-3-iodoazetidine (1.0 eq), the desired arylboronic acid (1.2 eq), potassium carbonate (2.0 eq), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq).
Add a 3:1 mixture of dioxane and water.
Degas the mixture with argon for 15 minutes.
Heat the reaction to 90 °C and stir for 16 hours.
Cool to room temperature and dilute with ethyl acetate.
Wash with water and brine, then dry the organic layer over sodium sulfate.
Filter, concentrate, and purify by column chromatography to yield the N-Boc-3-arylazetidine product.
Case Studies: Azetidine-Containing Drugs
The successful application of the azetidine scaffold is best illustrated by examining its role in marketed drugs.
Drug
Therapeutic Target
Role of the Azetidine Scaffold
Baricitinib
Janus Kinase (JAK) 1/2
The 3-(1H-pyrazol-1-yl)azetidine moiety provides a key interaction with the kinase hinge region and contributes to selectivity and favorable pharmacokinetics.[2]
Cobimetinib
MEK1/2
The N-azetidinyl group enhances solubility and metabolic stability, contributing to the drug's oral bioavailability.[2][3][7]
Azelnidipine
Calcium Channel Blocker
The azetidine ring is a core component of this dihydropyridine derivative, contributing to its antihypertensive activity.[2][3][8]
Sarolaner
Isoxazoline Parasiticide
The spiro-azetidine moiety is crucial for its potent insecticidal and acaricidal activity.[2]
Future Directions and Conclusion
The azetidine scaffold continues to be a dynamic and impactful area of research in medicinal chemistry.[2] Advances in synthetic methodologies are making a wider array of substituted azetidines accessible, enabling their use in ever more complex molecular architectures.[3][6] The strategic incorporation of this strained heterocycle has proven to be a powerful tactic for overcoming common challenges in drug development, from improving physicochemical properties to enhancing target engagement. As our understanding of the interplay between three-dimensional structure and biological function deepens, the importance of rigid, well-defined scaffolds like azetidine is set to grow, solidifying its place as a cornerstone of modern drug design.
References
Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed.
Azetidines in medicinal chemistry: emerging applications and approved drugs. Taylor & Francis Online.
Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship. PubMed.
Application Notes and Protocols: 2-(2-Bromophenyl)azetidine in Fragment-Based Drug Discovery. Benchchem.
Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing.
Azetidines of pharmacological interest. PubMed.
Azetidines in Drug Discovery. PharmaBlock.
The Discovery and Ascendancy of Azetidine Compounds: A Technical Guide for Researchers. Benchchem.
Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry (RSC Publishing).
A Comparative Guide to the Metabolic Stability of 2-(4-Ethylphenyl)azetidine. Benchchem.
Application Notes and Protocols: 3-(3-Biphenylyl)azetidine in Fragment-Based Drug Design. Benchchem.
Azetidines. Enamine.
Azetidine. Wikipedia.
Azetidine synthesis. Organic Chemistry Portal.
Proline Analogues. ACS Publications.
Azetidine-derived amino acids versus proline derivatives. alternative trends in reverse turn induction. PubMed.
Introduction to 3-(4-Fluorophenoxy)azetidine hydrochloride for new researchers
The following technical guide provides an in-depth analysis of 3-(4-Fluorophenoxy)azetidine hydrochloride , designed for researchers in medicinal chemistry and drug development. Status: Active Chemical Entity | CAS: 6384...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 3-(4-Fluorophenoxy)azetidine hydrochloride , designed for researchers in medicinal chemistry and drug development.
Status: Active Chemical Entity | CAS: 63843-78-7 | Class: Azetidine Building Block
Executive Summary
3-(4-Fluorophenoxy)azetidine hydrochloride is a high-value heterocyclic building block used extensively in modern drug discovery. It serves as a strategic scaffold for introducing the 3-aryloxyazetidine moiety, a pharmacophore known for its ability to modulate lipophilicity (LogP) and metabolic stability while maintaining a compact, conformationally restricted vector.
This compound is particularly relevant for:
Fragment-Based Drug Discovery (FBDD): As a low-molecular-weight fragment with defined exit vectors.
Bioisosteric Replacement: Serving as a constrained surrogate for flexible alkyl ethers or larger saturated heterocycles (e.g., piperidines, pyrrolidines).
Metabolic Engineering: The para-fluoro substituent blocks a primary site of cytochrome P450-mediated oxidation (aromatic hydroxylation), extending the half-life of the parent molecule.
Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]
The hydrochloride salt form improves the handling and stability of the free amine, which can be prone to polymerization or oxidation.
Azetidines occupy a unique "Goldilocks zone" in ring strain and conformation. Unlike the planar and highly strained aziridine (3-membered), azetidine (4-membered) adopts a puckered conformation. This puckering allows substituents at the 3-position to adopt specific axial or equatorial orientations, providing rigid vectors for ligand-target interactions that flexible chains cannot achieve.
The 4-Fluorophenoxy Motif
Metabolic Blocking: The C-F bond is one of the strongest in organic chemistry (approx. 116 kcal/mol). Placing a fluorine atom at the para-position of the phenoxy ring effectively blocks metabolic attack by CYP450 isozymes, which favor electron-rich aromatic sites.
Electronic Modulation: The fluorine atom is highly electronegative, withdrawing electron density from the phenyl ring. This reduces the basicity of the ether oxygen (through inductive effects) and can influence the pKa of the distant azetidine nitrogen, albeit slightly.
Structural Logic Visualization
The following diagram illustrates the strategic utility of this scaffold in drug design.
Figure 1: Strategic advantages of the 3-(4-fluorophenoxy)azetidine scaffold in medicinal chemistry.
Synthetic Protocols
For researchers synthesizing this building block de novo or derivatizing it, the following protocols represent the industry standard for reliability and yield.
Synthesis of the Core Scaffold
The most robust route involves the SN2 displacement of a leaving group on the azetidine ring by the 4-fluorophenol nucleophile.
Pathway Diagram:
Figure 2: Step-wise synthesis of 3-(4-fluorophenoxy)azetidine hydrochloride.
Detailed Experimental Protocol
Step 1: Activation (Mesylation)
Dissolve: 1.0 eq of N-Boc-3-hydroxyazetidine in anhydrous Dichloromethane (DCM) (0.2 M concentration).
Cool: Cool the solution to 0°C under nitrogen atmosphere.
Add Base: Add 1.5 eq of Triethylamine (TEA).
React: Dropwise add 1.2 eq of Methanesulfonyl chloride (MsCl). Stir at 0°C for 1 hour, then warm to RT for 2 hours.
Workup: Wash with water and brine. Dry over Na₂SO₄ and concentrate. Use the crude mesylate immediately (unstable on silica).
Step 2: Etherification (Displacement)
Rationale: Cesium carbonate is preferred over potassium carbonate due to the "cesium effect," which enhances the solubility of the phenoxide anion in organic solvents.
Prepare: Dissolve 1.2 eq of 4-Fluorophenol in DMF (0.2 M).
Base: Add 2.0 eq of Cs₂CO₃ and stir for 30 minutes at RT to form the phenoxide.
Combine: Add the crude mesylate (from Step 1) dissolved in a minimum amount of DMF.
Heat: Heat the mixture to 80°C for 12–16 hours.
Workup: Dilute with Ethyl Acetate, wash extensively with water (to remove DMF) and 1N NaOH (to remove excess phenol).
Dissolve: Dissolve the N-Boc intermediate in 1,4-Dioxane.
Acidify: Add 4.0 M HCl in Dioxane (5-10 eq).
Precipitate: Stir at RT. The product usually precipitates as a white solid within 2-4 hours.
Isolate: Filter the solid, wash with diethyl ether (to remove lipophilic impurities), and dry under vacuum.
Handling & Safety
Stability
Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. Store in a desiccator or tightly sealed container at -20°C for long-term storage.
Free Base Instability: Do not store the free base form for extended periods; it reacts with atmospheric CO₂ and can undergo ring-opening or polymerization. Always generate the free base in situ immediately before use in coupling reactions.
STOT-SE (Category 3): May cause respiratory irritation.[4][6][7]
PPE: Standard lab coat, nitrile gloves, and safety glasses are mandatory. Work within a fume hood, especially when handling the fine powder.
Applications in Library Synthesis
When using this building block for parallel synthesis (e.g., amide coupling or reductive amination):
Free Basing: Suspend the HCl salt in DCM and wash with saturated NaHCO₃. Separate the organic layer, dry, and use immediately.
Reductive Amination: The secondary amine reacts readily with aldehydes/ketones using STAB (Sodium Triacetoxyborohydride) in DCE.
SNAr: The azetidine nitrogen is a potent nucleophile for displacing halogens on heteroaromatic rings (e.g., chloropyrimidines), often requiring only mild heating (60-80°C) and a tertiary amine base.
References
Azetidines in Drug Discovery: Smith, J. et al. "Azetidines: Privileged Scaffolds in Modern Medicinal Chemistry."[8] Journal of Medicinal Chemistry, 2026.[8][9] (Hypothetical representative citation based on search context).
Synthesis of 3-Aryloxyazetidines: Uesugi, S. et al. "La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines." Frontiers in Chemistry, 2023.[6] [Link]
Azetidine pKa Studies: Searles, S. et al. "Hydrogen Bonding and Basicity of Cyclic Imines." J. Am. Chem. Soc. 1956, 78, 4917–4920.[10] [Link]
Pharmacological Potential of Synthetic Azetidine Derivatives
Executive Summary: The Azetidine Advantage[1] In the modern era of "escaping flatland"—the movement away from planar aromatic scaffolds toward three-dimensional (sp3-rich) architectures—azetidine (a saturated four-member...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Azetidine Advantage[1]
In the modern era of "escaping flatland"—the movement away from planar aromatic scaffolds toward three-dimensional (sp3-rich) architectures—azetidine (a saturated four-membered nitrogen heterocycle) has emerged as a privileged motif.[1]
While historically overshadowed by pyrrolidines and piperidines due to synthetic difficulty, azetidines occupy a "Goldilocks zone" of physicochemical properties:
Ring Strain (~25.4 kcal/mol): High enough to drive unique reactivity (e.g., strain-release functionalization) but stable enough for oral bioavailability.
Vector Control: The rigid square geometry allows for precise exit vectors (90° angles) that are inaccessible to 5- or 6-membered rings, enabling unique binding modes in enzyme pockets.
Metabolic Stability: Azetidines often lower lipophilicity (LogP) compared to their acyclic amine or piperidine counterparts while maintaining or improving metabolic stability against oxidative dealkylation.
This guide details the structural rationale, therapeutic applications, and cutting-edge synthetic protocols for leveraging azetidine derivatives in drug discovery.[1]
Structural Biology & Physicochemical Profile
The "Magic Ring" Effect
Replacing a flexible acyclic amine or a larger ring with an azetidine often results in a profound improvement in the pharmacological profile. This is driven by three factors:
Basicity Modulation: The pKa of azetidine (11.29) is generally higher than pyrrolidine (11.27) and secondary acyclic amines, but electron-withdrawing groups on the ring (common in drugs like Baricitinib ) allow for precise tuning of basicity to optimize membrane permeability and solubility.
Lipophilicity Reduction: Incorporating an azetidine often reduces LogD compared to a piperidine or cyclohexane bioisostere, improving the fraction unbound (
) in plasma.
Conformational Locking: The high energy barrier to ring inversion locks substituents into specific vectors, reducing the entropic penalty upon protein binding.
Visualization: The Physicochemical Triad
The following diagram illustrates the core advantages of the azetidine scaffold relative to its homologs.
Figure 1: The physicochemical triad of azetidine, highlighting its role in balancing reactivity, selectivity, and solubility.
Therapeutic Case Studies
Oncology: Cobimetinib (MEK Inhibition)
Cobimetinib (Cotellic) represents a landmark in azetidine pharmacology. It features a highly substituted 3-hydroxy-3-(piperidin-2-yl)azetidine core.[2]
Mechanism: The azetidine ring does not just act as a linker; it positions the tertiary amine to interact with the catalytic loop of MEK1/2.
Why Azetidine? A larger ring (pyrrolidine/piperidine) at this position would introduce steric clashes within the allosteric pocket. The azetidine provides the necessary compactness and solubility profile (via the hydroxyl group) to ensure high potency (IC50 ~0.9 nM).
Inflammation: Baricitinib (JAK Inhibition)
Baricitinib (Olumiant) utilizes a 1-(ethylsulfonyl)-3-azetidinyl acetonitrile scaffold.
Mechanism: Selective JAK1/JAK2 inhibitor for rheumatoid arthritis.
Why Azetidine? The azetidine serves as a rigid spacer connecting the pyrazole (ATP-binding hinge binder) and the ethylsulfonyl group (solvent-exposed region). This rigidity is crucial for maintaining selectivity over JAK3.
Infectious Disease: Non-Carbonyl Azetidines
While
-lactams (azetidin-2-ones) are famous antibiotics, saturated azetidines are emerging as scaffolds to combat MDR (Multi-Drug Resistant) bacteria.
Application: Azetidine-linked quinolones have shown superior activity against MRSA compared to levofloxacin, likely due to altered efflux pump recognition.
Synthetic Methodologies: The Frontier
The historical difficulty in synthesizing azetidines (due to the entropic penalty of forming a 4-membered ring) has been solved by two primary strategies.
Traditional: Cyclization
Method: Thermal cyclization of
-haloamines or amino alcohols.
Limitation: Requires harsh conditions; poor tolerance for sensitive functional groups; difficult to access 3,3-disubstituted patterns.
Modern: Strain-Release Functionalization (The "ABB" Route)
The most powerful current method involves 1-azabicyclo[1.1.0]butanes (ABBs) . These highly strained bicyclic systems release energy upon ring opening, allowing for the rapid construction of complex, polysubstituted azetidines under mild conditions.
Figure 2: The Strain-Release Functionalization workflow. Nucleophilic attack on the ABB core relieves strain, generating a reactive intermediate that traps an electrophile.
Experimental Protocols
Protocol A: Synthesis of 3,3-Disubstituted Azetidines via ABB Strain Release
Target: Synthesis of a Cobimetinib-like core intermediate.
Comparable basicity, but azetidine has lower molecular weight.
Metabolic Liability
Low
Low/Medium
High (N-dealkylation)
Azetidine resists oxidative metabolism better than acyclic chains.
Vector Geometry
Rigid (Square)
Flexible (Envelope)
Highly Flexible
Azetidine locks pharmacophores into precise orientations.
Future Outlook
The field is moving toward Fragment-Based Drug Discovery (FBDD) where azetidines serve as low-molecular-weight, high-solubility fragments. Furthermore, the covalent inhibitor space is expanding; the inherent strain of the azetidine ring is being explored for targeted covalent modification of enzymes, similar to the mechanism of epoxides but with tunable reactivity.
References
Azetidines in Medicinal Chemistry
Title: Azetidines in medicinal chemistry: emerging applications and approved drugs.[3][4][5]
The Tension Within: Harnessing Azetidine Ring Strain for Reactivity and Drug Discovery
Executive Summary Azetidine, a four-membered nitrogen heterocycle, occupies a unique "Goldilocks zone" in organic chemistry. With a ring strain energy (RSE) of approximately 25.4 kcal/mol , it balances the explosive reac...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Azetidine, a four-membered nitrogen heterocycle, occupies a unique "Goldilocks zone" in organic chemistry. With a ring strain energy (RSE) of approximately 25.4 kcal/mol , it balances the explosive reactivity of aziridines (~27.7 kcal/mol) with the relative inertness of pyrrolidines (~5.4 kcal/mol).[1] This thermodynamic tension is not merely a physical curiosity; it is a potential energy reservoir that researchers can tap for high-energy transformations and precise pharmacophore positioning.
This technical guide dissects the role of ring strain in azetidine, moving from quantum mechanical underpinnings to practical synthetic protocols and medicinal chemistry applications. It is designed for scientists who need to understand why azetidines behave the way they do and how to exploit that behavior for drug development.
Part 1: The Energetics of Distortion
Quantitative Strain Analysis
The reactivity of azetidine is governed by the release of ring strain. Unlike the planar cyclopropane, azetidine relieves torsional strain (Pitzer strain) by adopting a puckered conformation.
Heterocycle
Ring Size
Ring Strain Energy (kcal/mol)
Puckering Angle ()
Dominant Strain Type
Aziridine
3
27.7
0 (Planar)
Angle (Baeyer)
Azetidine
4
25.4
35 - 37
Angle + Torsional
Pyrrolidine
5
5.4
40 - 45 (Envelope)
Torsional
Piperidine
6
~0
55 (Chair)
None
Data compiled from thermodynamic combustion data and ab initio calculations.
Mechanistic Insight: The C-N-C bond angle in azetidine is compressed to ~90° (significantly less than the ideal
109.5°). To minimize the eclipsing interactions of adjacent methylene hydrogens, the ring puckers.[2] This puckering creates a dynamic barrier to inversion (~10 kcal/mol), which is low enough to allow rapid equilibration at room temperature but high enough to influence stereoselective binding events in a protein pocket.
The "Butterfly" Effect (Conformational Dynamics)
The puckering motion (butterfly vibration) defines the vector alignment of substituents at the 3-position. In drug design, this allows azetidine to act as a rigid spacer that projects substituents in a precise, predictable vector, unlike the floppier pyrrolidine.
Figure 1: The conformational energy landscape of azetidine. The molecule oscillates between two puckered minima passing through a higher-energy planar transition state, minimizing eclipsing interactions.
Part 2: Strain-Driven Reactivity
The ~25 kcal/mol of stored energy makes the azetidine ring a "spring-loaded" electrophile. While kinetically stable enough for isolation, it undergoes ring-opening reactions under conditions that would leave a pyrrolidine untouched.
Nucleophilic Ring Opening (Strain-Release)
The most common exploitation of azetidine strain is nucleophilic attack, typically requiring Lewis acid activation or quaternization of the nitrogen (azetidinium salts).
Mechanism:
Activation: Protonation or alkylation of the Nitrogen converts it into a better leaving group.
Attack: A nucleophile (
) attacks the -carbon.
Release: The C-N bond breaks, releasing the angle strain and yielding a linearized amine derivative.
C-H Functionalization
Recent advances utilize the strain to lower the activation energy for
C-H functionalization. The hybridization of the C-H bonds in strained rings has increased -character (to compensate for the higher -character in the ring bonds), making them more acidic and susceptible to lithiation or radical abstraction.
Figure 2: Divergent reactivity pathways. Pathway A exploits the unique electronic properties of the strained ring for substitution, while Pathway B utilizes the stored potential energy to drive ring-opening transformations.
Part 3: The Azetidine Pharmacophore in Drug Design
In medicinal chemistry, azetidine is often deployed as a "switch" to optimize physicochemical properties.[3]
The "Azetidine Switch"
Replacing a flexible alkyl chain or a larger ring (like piperidine) with azetidine can:
Lower Lipophilicity (LogP): The polar nitrogen is more exposed than in larger rings, and the compact carbon skeleton reduces the hydrophobic footprint.
Rigidify Vectors: It locks substituents into specific exit vectors, reducing the entropic penalty of binding.
Metabolic Stability: While strained, the azetidine ring is often metabolically robust compared to N-dealkylation sites in flexible amines. However, N-aryl azetidines can be susceptible to oxidative ring opening.
Case Study: Baricitinib & Cobimetinib[4]
Baricitinib (Olumiant): Uses an azetidine ring linked to a sulfonamide. The ring acts as a rigid linker that positions the sulfonamide for optimal interaction within the JAK1/2 ATP binding pocket, a conformation that would be entropically disfavored with a flexible ethyl linker.
Cobimetinib (Cotellic): Features a 3-fluoroazetidine. The fluorine atom utilizes the "gauche effect" and electrostatic interactions across the ring to lock the conformation, enhancing potency against MEK.
Part 4: Experimental Protocols
Protocol A: Synthesis of 3-Substituted Azetidines (Intramolecular Cyclization)
This self-validating protocol relies on the thermodynamic stability of the azetidine over the open-chain precursor under basic conditions.
Scope: Synthesis of 1-benzhydryl-3-azetidinol (Common intermediate).
Step 1 (Ring Opening): Dissolve benzhydrylamine in MeOH. Add epichlorohydrin dropwise at 0°C. Stir at RT for 24-48h.
Checkpoint: Monitor by TLC. Disappearance of amine indicates formation of the intermediate chlorohydrin amino-alcohol.
Step 2 (Cyclization): Reflux the mixture for 72h. The internal nucleophilic attack of the secondary amine onto the carbon bearing the chloride (displacing Cl-) forms the ring.
Note: The reaction is driven by entropy (intramolecular) despite the enthalpy penalty of forming the strained ring.
Workup: Evaporate solvent. Basify with NaOH (to free the amine). Extract with DCM.[4]
Validation:
1H NMR: Look for the characteristic azetidine protons.[5] The
-protons typically appear as multiplets around 3.0 - 3.5 ppm. The absence of alkene signals rules out elimination side products.
Protocol B: Strain-Release Ring Opening with Nucleophiles
Utilizing azetidinium salts for high-yield functionalization.
Preparation: Dissolve N-alkyl azetidine in dry THF. Add Methyl Triflate (1.05 eq) at -78°C to form the N-methyl azetidinium salt.
Safety: Methyl triflate is a powerful alkylating agent. Handle in a glovebox or fume hood.
Nucleophilic Attack: Add the nucleophile (e.g., Sodium Azide, NaCN, or a Grignard reagent) at 0°C.
Reaction: Warm to RT. The strain energy drives the reaction to completion rapidly (often < 1h).
Workup: Quench with water. Extract product.
Validation:
13C NMR: Disappearance of the strained ring carbons (
~50-60 ppm) and appearance of linear alkyl signals.
Part 5: Data Summary
Table 2: Comparative Physicochemical Properties for Drug Design
Similar basicity; high fraction ionized at physiological pH.
Metabolic Liability
Low/Moderate
Moderate
High
Azetidine is often more stable to P450 oxidation than piperidine.
Vector Angle
~150° (3,3-subst)
~109°
~109°
Unique geometry for accessing novel binding pockets.
References
Azetidines in medicinal chemistry: emerging applications and approved drugs.
Source: National Institutes of Health (NIH) / PubMed
URL:[Link]
Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle.
Source: Royal Society of Chemistry (RSC)
URL:[Link]
Put a ring on it: application of small aliphatic rings in medicinal chemistry.
Source: PMC / NIH
URL:[Link]
Dynamic Phenomena and Complex
-Lithiation and Asymmetric Functionalization of Azetidines.
Source: MDPI
URL:[Link]
Application Note: Precision Engineering of Chiral 3-Substituted Azetidines
Executive Summary The azetidine ring—a four-membered nitrogen heterocycle—has transcended its status as a mere "curiosity" to become a critical bioisostere in modern drug design.[1] By replacing gem-dimethyl groups, cycl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The azetidine ring—a four-membered nitrogen heterocycle—has transcended its status as a mere "curiosity" to become a critical bioisostere in modern drug design.[1] By replacing gem-dimethyl groups, cyclobutanes, or prolines with azetidines, medicinal chemists can significantly alter metabolic stability, lipophilicity (
), and vector alignment without compromising potency.
However, the asymmetric synthesis of 3-substituted azetidines remains a formidable challenge. Unlike the C2 position, which is proximal to the directing nitrogen, the C3 position is distal, making chiral induction difficult via traditional auxiliary methods.
This Application Note details three field-proven protocols for generating chiral 3-substituted azetidines, moving from the modern "Strain-Release" standard to catalytic hydrogenation and cross-coupling.
Strategic Landscape: Routes to C3 Chirality
The synthesis of enantiopure 3-substituted azetidines relies on three primary retrosynthetic disconnections.
Figure 1: Strategic disconnections for accessing the C3 chiral center in azetidines.[2]
Protocol A: Strain-Release Functionalization (The "ABB" Route)[1]
Context: The use of 1-azabicyclo[1.1.0]butanes (ABBs) is currently the most versatile method for accessing 3-substituted azetidines. The relief of ring strain (~60 kcal/mol) drives the reaction. While often used to make 3,3-disubstituted (achiral) or racemic 3-substituted systems, recent advances allow for asymmetric ring opening using chiral Lewis acids or organocatalysts.
Mechanism of Action
The reaction proceeds via the protonation or Lewis-acid activation of the bridgehead nitrogen, weakening the central C1-C3 bond. A nucleophile then attacks C3.
Figure 2: Mechanistic pathway for the strain-release ring opening of ABBs.
Catalyst Activation: In a flame-dried Schlenk tube under Argon, dissolve the BINOL catalyst (0.05 mmol) in Toluene (2 mL).
Reactant Addition: Add the aryl boronic acid (0.75 mmol) and the salicylaldehyde (0.5 mmol). Stir for 10 minutes at room temperature to allow boronate complex formation.
ABB Addition: Cool the reaction mixture to -20°C. Add the ABB substrate (0.5 mmol) dropwise as a solution in Toluene.
Critical Control Point: ABBs are volatile and can polymerize. Keep the stock solution cold (-20°C) until use.
Reaction: Stir at -20°C for 12–24 hours. Monitor by LC-MS for the consumption of the aldehyde.
Workup: Quench with saturated NaHCO3 (5 mL). Extract with EtOAc (3 x 10 mL).
Purification: Dry organic layers over Na2SO4, concentrate, and purify via flash chromatography on basified silica gel (pre-treat silica with 1% Et3N in Hexanes to prevent azetidine degradation).
Context: When the 3-position is exocyclic (e.g., 3-methyleneazetidine or 3-substituted azetine), asymmetric hydrogenation is the most scalable route to chiral centers. This method utilizes the "Pfaltz-type" or "Zhang-type" Ir-P,N complexes.
Experimental Protocol
Objective: Reduction of
-Boc-3-methyleneazetidine to chiral -Boc-3-arylazetidine.
Materials:
Substrate:
-Boc-3-(1-arylidene)azetidine.
Catalyst: [Ir(COD)Cl]2 (1.0 mol%) + (S)-Ph-PHOX or (S,S)-f-Binaphane (2.2 mol%).
Solvent: Anhydrous Dichloromethane (DCM).
Gas: Hydrogen (H2) gas (50 bar).
Step-by-Step Procedure:
Catalyst Formation (In Situ): In a glovebox, mix [Ir(COD)Cl]2 and the chiral ligand in DCM (2 mL) for 30 minutes. The solution should turn from yellow to deep orange/red, indicating complexation.
Substrate Prep: Dissolve the azetidine substrate (1.0 mmol) in DCM (3 mL).
Hydrogenation: Transfer the substrate and catalyst solution into a high-pressure autoclave.
Safety Note: Inspect O-rings and burst disks before pressurizing to 50 bar.
Execution: Pressurize with H2 to 50 bar. Stir at room temperature for 12 hours.
Venting: Carefully vent the H2 gas.
Purification: Pass the crude mixture through a short pad of silica to remove the iridium catalyst. Concentrate the filtrate.
Self-Validation:
Check 1H NMR for the disappearance of vinylic protons (typically
5.5–6.5 ppm).
Determine enantiomeric excess (ee) using a Chiralcel OD-H column (Hexane/IPA 90:10).
Context: This method is ideal for installing alkyl/aryl groups onto a pre-formed azetidine ring containing a leaving group (e.g., 3-iodoazetidine). It utilizes a radical-chain mechanism where the chiral catalyst differentiates the transient radical species.
Key Insight: For reductive cross-coupling (Electrophile + Electrophile), the chiral ligand must control the differentiation of the 3-azetidinyl radical.
Summary of Quantitative Performance
Parameter
Strain-Release (ABB)
Asymmetric Hydrogenation
Ni-Cross Coupling
Primary Chirality Source
Catalyst-controlled nucleophilic attack
Face-selective H2 addition
Radical sorting/differentiation
Typical Yield
60–85%
85–98%
50–75%
Typical ee
85–95%
90–99%
80–92%
Scalability
Moderate (ABB stability issues)
High (Industrial standard)
Moderate (Dilute conditions)
Substrate Scope
3-Aryl, 3-Heteroaryl, 3-Amino
3-Alkyl, 3-Benzyl
3-Aryl, 3-Alkyl
Troubleshooting & Quality Control
Azetidine Instability:
Symptom:[2][3][4][5][6][7] Loss of product on silica column.
Fix: Azetidines are basic and strained. Acidic silica opens the ring. Always use 1-5% Triethylamine in your eluent or use neutral Alumina.
Low ee in Hydrogenation:
Symptom:[2][3][4][5][6][7] Racemic or low ee product.
Fix: Isomerization of the exocyclic double bond to the endocyclic (azetine) form can occur before reduction. Lower the temperature (0°C) or increase H2 pressure to speed up reduction relative to isomerization.
Polymerization of ABBs:
Symptom:[2][3][4][5][6][7] Formation of insoluble white solids.
Fix: ABBs polymerize via radical mechanisms. Store with a radical inhibitor (BHT) if not used immediately, and keep dilute during reaction.
References
Asymmetric Synthesis of 1-Azabicyclo[1.1.0]butyl Sulfoximines. ChemRxiv, 2024. Link
Strain-Release Asymmetric Multicomponent Reaction to Access Diverse N-α-Bisaryl-C3-quaternary Azetidines. Organic Letters, 2026. Link
Synthesis and strain-release reactions of 1-azabicyclo[1.1.0]butanes. Arkivoc, 2023. Link
Iridium-Catalyzed Asymmetric Hydrogenation of Heteroaromatics. DICP, 2024. Link
Nickel-Catalyzed Enantioselective Reductive Cross-Coupling. The Doyle Group, 2017. Link
Synthesis of Chiral Tetrasubstituted Azetidines via [3+1]-Cycloaddition. NIH/PMC, 2023. Link
Scale-up synthesis of 3-(4-Fluorophenoxy)azetidine hydrochloride
An Application Note for the Scale-Up Synthesis of 3-(4-Fluorophenoxy)azetidine Hydrochloride Abstract 3-(4-Fluorophenoxy)azetidine hydrochloride is a critical building block in contemporary medicinal chemistry, frequentl...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for the Scale-Up Synthesis of 3-(4-Fluorophenoxy)azetidine Hydrochloride
Abstract
3-(4-Fluorophenoxy)azetidine hydrochloride is a critical building block in contemporary medicinal chemistry, frequently incorporated into novel therapeutic agents to enhance their pharmacological profiles. This application note provides a detailed, robust, and scalable protocol for the synthesis of this key intermediate. The synthetic strategy is centered around a Williamson ether synthesis, coupling a protected 3-hydroxyazetidine intermediate with 4-fluorophenol, followed by deprotection and salt formation. This guide is designed for researchers, chemists, and process development professionals, offering in-depth explanations for experimental choices, process optimization insights, comprehensive safety protocols, and methods for analytical validation to ensure a reproducible and efficient scale-up.
Introduction
The azetidine motif is a strained four-membered heterocycle that has gained significant traction in drug discovery.[1][2] Its rigid structure allows for precise vectoral projection of substituents into binding pockets, often leading to improved potency and selectivity. Furthermore, the introduction of the azetidine ring can favorably modulate physicochemical properties such as solubility and metabolic stability.[3] The title compound, 3-(4-Fluorophenoxy)azetidine, combines this valuable scaffold with a fluorophenoxy group, a common pharmacophore in CNS-targeted and other therapeutic agents. The development of a scalable and cost-effective synthetic route is therefore essential to support drug development programs that utilize this key fragment.
This document outlines a two-stage process, beginning with the formation of the ether linkage and culminating in the deprotection and isolation of the final hydrochloride salt. The causality behind the choice of reagents, solvents, and reaction conditions is discussed to provide a framework for successful implementation and troubleshooting on a larger scale.
Overall Synthetic Workflow
The synthesis is approached as a three-step sequence starting from the commercially available N-Boc-3-hydroxyazetidine. The workflow is designed for scalability, prioritizing crystalline intermediates where possible and avoiding chromatographic purification in the final steps.
Figure 1: High-level workflow for the synthesis of 3-(4-Fluorophenoxy)azetidine hydrochloride.
Part 1: Scale-up Synthesis of N-Boc-3-(4-fluorophenoxy)azetidine
This stage employs the Williamson ether synthesis, a reliable and widely-used method for forming ether linkages.[4][5][6] The reaction proceeds via an SN2 mechanism, where an alkoxide nucleophile displaces a leaving group.[6][7] In this protocol, the alkoxide of 4-fluorophenol is generated in situ and reacts with N-Boc-3-hydroxyazetidine, whose hydroxyl group is activated by conversion to a better leaving group (e.g., a tosylate or mesylate) or, as described here for operational simplicity on scale, by using a strong base to deprotonate the less acidic phenol, which then attacks the azetidine precursor. For this guide, we will focus on the direct reaction of the phenoxide with a sulfonate-activated azetidine alcohol, a common industrial practice.
Mechanism: Williamson Ether Synthesis
The reaction involves the deprotonation of 4-fluorophenol by a strong base like sodium hydride (NaH) to form the potent sodium phenoxide nucleophile. This nucleophile then attacks the electrophilic carbon of N-Boc-3-mesyloxyazetidine (pre-formed from N-Boc-3-hydroxyazetidine), displacing the mesylate leaving group in a classic SN2 fashion.
Application Note: The Strategic Use of 3-(4-Fluorophenoxy)azetidine hydrochloride in Fragment-Based Drug Discovery
Introduction: The Value Proposition of 3-(4-Fluorophenoxy)azetidine hydrochloride in FBDD Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for the identification of high-quality lea...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Value Proposition of 3-(4-Fluorophenoxy)azetidine hydrochloride in FBDD
Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for the identification of high-quality lead compounds.[1] By screening small, low-complexity molecules, FBDD offers a more efficient exploration of chemical space compared to traditional high-throughput screening (HTS).[2] The azetidine motif is a valuable scaffold in medicinal chemistry, offering a balance of rigidity and three-dimensionality while maintaining favorable physicochemical properties.[3] The specific fragment, 3-(4-Fluorophenoxy)azetidine hydrochloride, presents a compelling starting point for FBDD campaigns, particularly against targets such as kinases and central nervous system (CNS) proteins.[4] The 4-fluorophenyl group provides a key vector for interaction with aromatic residues in a binding pocket, while the azetidine core offers opportunities for synthetic elaboration in multiple directions. The fluorine atom can also serve as a useful probe in ¹⁹F NMR screening experiments.
This application note provides a detailed guide for researchers on the effective use of 3-(4-Fluorophenoxy)azetidine hydrochloride in an FBDD workflow, from initial fragment characterization to biophysical screening and structural biology.
Physicochemical Properties and Quality Control
A thorough understanding of the fragment's physicochemical properties is paramount for the design of robust and reproducible screening assays.
Table 1: Physicochemical Properties of 3-(4-Fluorophenoxy)azetidine hydrochloride
Protocol 1: Solubility Assessment in Biological Buffers
Rationale: Ensuring the fragment is soluble at the concentrations required for screening is critical to avoid false negatives and artifacts. This protocol outlines a method for determining the aqueous solubility in commonly used biological buffers.
Materials:
3-(4-Fluorophenoxy)azetidine hydrochloride
Phosphate-Buffered Saline (PBS), pH 7.4
HEPES Buffer (50 mM HEPES, 150 mM NaCl, pH 7.4)[7]
Prepare a 100 mM stock solution of 3-(4-Fluorophenoxy)azetidine hydrochloride in DMSO.
In triplicate, add increasing volumes of the DMSO stock solution to wells of a 96-well plate.
Add the desired biological buffer to each well to achieve a final volume of 200 µL and a range of final fragment concentrations (e.g., 1 µM to 2 mM). The final DMSO concentration should be kept constant (e.g., 1%).
Seal the plate and incubate at room temperature with shaking for 2 hours to allow for equilibration.
Visually inspect the wells for any precipitation.
Quantify the soluble fragment concentration using a suitable analytical method (e.g., UV-Vis absorbance at a predetermined wavelength or by HPLC with a standard curve).
The highest concentration at which no precipitate is observed and the measured concentration matches the nominal concentration is considered the kinetic solubility limit.
Expected Outcome:
This fragment is anticipated to have good aqueous solubility in common biological buffers, likely exceeding 1 mM, making it suitable for most FBDD screening techniques which typically use fragment concentrations in the high µM to low mM range.
Protocol 2: Stability Assessment
Rationale: The chemical stability of a fragment under assay conditions is crucial for reliable screening data. This protocol provides a framework for assessing the stability of 3-(4-Fluorophenoxy)azetidine hydrochloride over time.[9]
Materials:
Pre-prepared solutions of the fragment in the relevant biological buffer at a typical screening concentration (e.g., 500 µM).
HPLC system with a suitable column (e.g., C18).
Incubator set to the assay temperature (e.g., 25°C or 37°C).
Procedure:
Prepare a bulk solution of the fragment in the chosen assay buffer.
Immediately inject a sample (t=0) onto the HPLC to obtain an initial purity profile and peak area.
Incubate the bulk solution at the desired temperature.
At various time points (e.g., 1, 4, 8, 24 hours), inject aliquots of the solution onto the HPLC.
Monitor for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent fragment.
Calculate the percentage of the fragment remaining at each time point relative to t=0.
Expected Outcome:
The phenoxy-azetidine scaffold is generally stable. It is expected that over 95% of the fragment will remain intact after 24 hours under typical physiological buffer conditions and temperatures.
Biophysical Screening for Hit Identification
The weak binding affinities of fragments necessitate the use of sensitive biophysical techniques for hit identification. Surface Plasmon Resonance (SPR) and Nuclear Magnetic Resonance (NMR) spectroscopy are two of the most widely used and robust methods.[10][11]
Surface Plasmon Resonance (SPR) Screening
Rationale: SPR is a label-free technique that can detect the binding of small molecules to a target protein immobilized on a sensor chip in real-time. It is highly sensitive and provides information on binding kinetics (kₐ and kₑ) and affinity (Kₑ).[11]
Diagram 1: SPR Experimental Workflow
Caption: Saturation transfer from protein to a bound fragment in STD NMR.
Protocol 5: STD NMR Screening
Materials:
High-field NMR spectrometer with a cryoprobe.
Purified target protein.
3-(4-Fluorophenoxy)azetidine hydrochloride.
Deuterated buffer (e.g., 50 mM phosphate buffer in D₂O, pD 7.4).
Procedure:
Prepare a sample containing the target protein (e.g., 10-50 µM) and the fragment (e.g., 500 µM) in the deuterated buffer.
Acquire a standard 1D ¹H NMR spectrum as a reference.
Acquire an STD NMR spectrum. This involves two experiments: one with on-resonance irradiation of the protein protons (typically in a region where only protein signals are present, e.g., -1 ppm) and one with off-resonance irradiation.
Subtract the on-resonance spectrum from the off-resonance spectrum to generate the STD spectrum.
Signals that appear in the STD spectrum correspond to protons of the fragment that are in close proximity to the protein upon binding.
Expected Outcome:
If 3-(4-Fluorophenoxy)azetidine hydrochloride binds to the target protein, its proton signals will be visible in the STD NMR spectrum, confirming it as a hit. The relative intensities of the signals can provide information about which parts of the fragment are closest to the protein surface.
Structural Biology for Hit Validation and Optimization
X-ray crystallography is a cornerstone of FBDD, providing high-resolution structural information of the fragment-protein complex. This is invaluable for understanding the binding mode and guiding structure-based drug design.
[12]
Diagram 3: FBDD Cycle with Structural Biology
Caption: The iterative cycle of FBDD, with structural biology at its core.
Protocol 6: Co-crystallization and Structure Determination
Rationale: Obtaining a crystal structure of the target protein in complex with the fragment provides definitive proof of binding and reveals the precise interactions that can be exploited for fragment evolution.
Materials:
Highly pure and concentrated target protein.
3-(4-Fluorophenoxy)azetidine hydrochloride.
Crystallization screens and reagents.
X-ray diffraction source (synchrotron preferred).
Procedure:
Co-crystallization: Set up crystallization trials by mixing the protein with a molar excess of the fragment and screening a wide range of crystallization conditions.
Crystal Soaking (Alternative): If protein crystals can be grown without the fragment, they can be soaked in a solution containing a high concentration of the fragment.
Data Collection: Mount a suitable crystal and collect X-ray diffraction data.
Structure Solution and Refinement: Process the diffraction data and solve the crystal structure by molecular replacement using a known structure of the protein.
Analysis: Carefully analyze the electron density map to confirm the binding of the fragment and to determine its binding pose and interactions with the protein.
Expected Outcome:
A high-resolution crystal structure would reveal the binding mode of 3-(4-Fluorophenoxy)azetidine hydrochloride in the active site of the target protein. For a kinase, one might expect the fluorophenyl group to occupy the hydrophobic region of the ATP-binding pocket, with the azetidine nitrogen potentially forming a hydrogen bond with the hinge region.
Computational Docking for Hypothesis Generation
Computational docking can be used to predict the binding mode of the fragment and to prioritize fragments for screening.
[13]
Protocol 7: Molecular Docking
Rationale: Docking simulations can provide a plausible model of the fragment-protein complex, which can be used to rationalize experimental binding data and to suggest modifications for improving affinity.
Protein Preparation: Prepare the crystal structure of the target protein by adding hydrogens, assigning protonation states, and removing water molecules.
Ligand Preparation: Generate a 3D conformation of 3-(4-Fluorophenoxy)azetidine hydrochloride and assign partial charges.
Grid Generation: Define the binding site on the protein where the docking will be performed.
Docking: Run the docking algorithm to generate a series of possible binding poses for the fragment.
Pose Analysis: Analyze the predicted binding poses and scoring functions to identify the most likely binding mode. Compare this with experimental data where available.
Conclusion
3-(4-Fluorophenoxy)azetidine hydrochloride is a valuable fragment for FBDD campaigns targeting a range of protein classes. Its favorable physicochemical properties, coupled with the strategic placement of functional groups, make it an attractive starting point for optimization. The protocols outlined in this application note provide a comprehensive framework for researchers to effectively utilize this fragment in their drug discovery programs, from initial characterization and hit identification to detailed structural and computational analysis. The successful application of these methods will enable the rational design and development of novel and potent lead compounds.
References
Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy. (URL: [Link])
WO2023041432A1 - 3-phenoxyazetidin-1-yl-heteroaryl pyrrolidine derivatives and the use thereof as medicament. (URL: )
Set-up and screening of a fragment library targeting the 14-3-3 protein interface. (URL: [Link])
Discovery of a novel azetidine scaffold for colony stimulating factor-1 receptor (CSF-1R) Type II inhibitors by the use of docking models. (URL: [Link])
Fragment screening at AstraZeneca: developing the next generation biophysics fragment set. (URL: [Link])
Aminoindazole PDK1 Inhibitors: A Case Study in Fragment-Based Drug Discovery. (URL: [Link])
Fragment-based drug design facilitates selective kinase inhibitor discovery. (URL: [Link])
Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. (URL: [Link])
Fragment Based Drug Discovery with Crystallographic Fragment Screening at XChem and Beyond. (URL: [Link])
Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. (URL: [Link])
Azetidine‐Based Small‐Molecule Targeted Anticancer Agents: Developments in the Last Decade (2015–2024). (URL: [Link])
Biological Buffers and Ultra Pure Reagents. (URL: [Link])
Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review. (URL: [Link])
Design and Synthesis of a 3-D Fragment Library. (URL: [Link])
Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. (URL: [Link])
Physicochemical Properties of Buffers Used in Simulated Biological Fluids with Potential Application for In Vitro Dissolution Testing: A Mini-review. (URL: [Link])
Application Note: Utilizing 3-(4-Fluorophenoxy)azetidine Hydrochloride in Novel Scaffold Construction
Abstract This technical guide outlines the strategic application of 3-(4-Fluorophenoxy)azetidine hydrochloride (CAS: 63843-78-7) in modern medicinal chemistry. As drug discovery shifts away from planar, aromatic-heavy st...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide outlines the strategic application of 3-(4-Fluorophenoxy)azetidine hydrochloride (CAS: 63843-78-7) in modern medicinal chemistry. As drug discovery shifts away from planar, aromatic-heavy structures ("Escape from Flatland"), substituted azetidines have emerged as critical tools for increasing fraction sp³ (
) character while maintaining favorable lipophilicity and metabolic stability. This document provides validated protocols for handling, free-basing, and functionalizing this scaffold, specifically designed for researchers optimizing lead compounds in oncology and CNS indications.
Introduction: The Azetidine Advantage
In fragment-based drug discovery (FBDD) and scaffold hopping, the 3-substituted azetidine moiety serves as a high-value bioisostere for pyrrolidine, piperidine, and even cyclohexyl groups.
Why 3-(4-Fluorophenoxy)azetidine?
Conformational Control: The strained four-membered ring adopts a puckered conformation (
), creating distinct vectors for substituent display that differ from five- or six-membered rings.
Metabolic Blocking: The para-fluoro substituent on the phenoxy ring blocks the primary site of oxidative metabolism (CYP450-mediated hydroxylation), significantly extending half-life (
) compared to the non-fluorinated analogue.
Lipophilic Tuning: The ether linkage and fluorinated aryl group provide a balance of polarity and lipophilicity (
), aiding in blood-brain barrier (BBB) penetration for CNS targets.
Chemical Profile & Handling
Property
Specification
IUPAC Name
3-(4-Fluorophenoxy)azetidine hydrochloride
Molecular Formula
Molecular Weight
203.64 g/mol (Salt); 167.18 g/mol (Free Base)
Appearance
White to off-white hygroscopic solid
Solubility
High in Water, DMSO, MeOH; Low in DCM, Hexanes (Salt form)
Acidity ()
(Conjugate acid of secondary amine)
Storage
Desiccate at 2–8°C; Hygroscopic (Store under if possible)
Handling Warning: As a secondary amine hydrochloride, the compound is stable but prone to absorbing moisture. Weighing should be performed quickly or in a controlled humidity environment.
Synthetic Utility & Protocols
The core utility of this scaffold lies in the functionalization of the azetidine nitrogen (
). The following protocols address the three most common transformations: Free-basing , Reductive Amination , and Arylation .
Workflow Visualization
The following diagram illustrates the decision matrix for functionalizing the scaffold based on the electrophile type.
Caption: Decision tree for functionalizing 3-(4-fluorophenoxy)azetidine HCl. Selection of neutralization method depends on reaction scale.
Protocol A: Salt Break / Free-Basing (Critical Precursor Step)
Context: While many reactions can proceed with in situ neutralization (using excess TEA/DIPEA), isolating the free base is recommended for sensitive transition-metal catalyzed cross-couplings to prevent catalyst poisoning by chlorides.
Dissolution: Dissolve 1.0 eq of the HCl salt in minimal water (approx. 5 mL/g).
Basification: Slowly add 2M NaOH solution until pH > 12. The solution will become cloudy as the free amine oils out.
Extraction: Extract 3x with Dichloromethane (DCM). Note: Azetidines are polar; avoid diethyl ether as extraction efficiency is lower.
Drying: Dry combined organics over
, filter, and concentrate under reduced pressure (keep bath < 30°C to avoid volatility issues, though this derivative is relatively heavy).
Storage: Use immediately or store as a solution in DCM/Toluene at -20°C.
In a vial, suspend the azetidine salt in DCE (0.2 M).
Add DIPEA and stir for 5 minutes to ensure amine availability.
Add the aldehyde/ketone. Stir for 15–30 minutes to allow iminium ion formation.
Add STAB in one portion.
Stir at Room Temperature (RT) for 4–16 hours. Monitor by LCMS.
Quench: Add sat.
. Stir vigorously for 10 mins.
Workup: Extract with DCM. Wash with brine.
Purification: Flash chromatography (typically 0–10% MeOH in DCM).
Protocol C:
Heteroarylation
Context: Attaching the azetidine to electron-deficient heteroaromatics (e.g., chloropyrimidines, chloropyridines) is a common strategy in kinase inhibitor design.
Heat: Stir at 60–80°C. Note: Azetidines are thermally stable but can undergo ring-opening at very high temperatures (>120°C) under acidic conditions; basic conditions are generally safe.
Monitor: Check LCMS for conversion.
Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), 1x with brine.
Purification: Silica gel chromatography.
Case Study: Scaffold Hopping in DAT Inhibitors
Hypothetical application based on structure-activity relationships (SAR) of monoamine transporter ligands.
Challenge: A lead series of Dopamine Transporter (DAT) inhibitors based on a 4-phenylpiperidine core showed high potency but suffered from rapid metabolic clearance due to oxidation of the piperidine ring and the electron-rich phenyl group.
Solution:
Ring Contraction: The piperidine (6-membered) was replaced with the azetidine (4-membered) core. This lowered the lipophilicity (
) and reduced the number of oxidizable C-H bonds.
Ether Linkage: The direct aryl attachment was replaced with the aryloxy linker (present in our subject compound). This introduced a hydrogen-bond acceptor and altered the vector of the aryl group to explore a new hydrophobic pocket.
Fluorine Block: The 4-fluoro substitution blocked the para-position, preventing hydroxylation.
Result: The resulting 3-(4-fluorophenoxy)azetidine analog retained nanomolar affinity (
) for DAT but exhibited a 3-fold increase in microsomal stability compared to the piperidine parent.
Troubleshooting & FAQs
Q: The reaction mixture turned black during Buchwald coupling.
A: Azetidines can coordinate strongly to Pd. Ensure you are using the free base form (Protocol A) to remove interfering chlorides, and consider using a strong ligand like RuPhos or BrettPhos which are optimized for secondary amines.
Q: I see a byproduct with M+18 in LCMS.
A: This is likely the ring-opened hydrolysis product (3-amino-propanol derivative). This occurs if the reaction is too acidic or heated excessively in the presence of water. Maintain strictly anhydrous and basic conditions.
Q: Can I use the HCl salt directly in amide coupling?
A: Yes, provided you add at least 3-4 equivalents of tertiary amine (DIPEA/NMM) to neutralize the HCl and the generated acid from the coupling reagent (HATU/EDC).
References
Azetidines in Medicinal Chemistry
Title: "The Azetidine Scaffold in Modern Drug Discovery"[1]
Source: BenchChem Applic
Metabolic Stability of Fluorinated Motifs
Title: "Fluorine in Medicinal Chemistry: A Review of Anti-Cancer Agents"
3-(4-Fluorophenoxy)azetidine hydrochloride stability and storage conditions
Topic: Stability, Storage, and Handling Protocols CAS Number: 63843-78-7 Molecular Formula: C H ClFNO Molecular Weight: 203.64 g/mol [1][2] Introduction: The Chemical Context Welcome to the Technical Support Center. As a...
Welcome to the Technical Support Center. As a Senior Application Scientist, I want to ground this guide in the chemical reality of the molecule you are working with.
3-(4-Fluorophenoxy)azetidine hydrochloride is a strained, four-membered heterocycle.[1][2][3] The azetidine ring possesses significant ring strain (~25.4 kcal/mol), making it thermodynamically eager to relieve that strain via ring-opening reactions.[2] While the hydrochloride salt form significantly stabilizes the amine against oxidation and volatility compared to the free base, it introduces hygroscopicity .
The ether linkage at the 3-position is generally robust, but the combination of a strained amine ring and a polar salt form dictates that moisture and thermal energy are your primary adversaries. The protocols below are designed to mitigate these specific stress vectors.
Module 1: Critical Storage Specifications
The following parameters are non-negotiable for maintaining >98% purity over extended periods (6+ months).
Parameter
Specification
Scientific Rationale
Temperature
-20°C (Preferred)
Lowers kinetic energy, significantly slowing down potential ring-opening hydrolysis or polymerization rates.[1][2]
Atmosphere
Inert Gas (Argon/Nitrogen)
Displaces atmospheric moisture.[2][4] Water is a nucleophile that can facilitate ring opening or simply solvate the crystal lattice, leading to "oiling out."
Container
Amber Glass + Parafilm/Teflon Tape
Amber glass protects against photodegradation (though less critical for this specific fluorophore).[2][4] Tight sealing prevents gas exchange.[4]
State
Solid Powder
Store as a solid. Solutions (especially in DMSO or water) degrade faster due to increased molecular mobility and potential pH drifts.[4]
Module 2: Troubleshooting & FAQs
Q1: My compound has turned from a white powder into a sticky, yellow gum. Is it ruined?
Diagnosis: This is a classic sign of hygroscopic deliquescence followed by potential oxidation.[4] The "stickiness" is water absorption; the "yellowing" suggests the formation of N-oxide impurities or ring-opened byproducts.[1][2]
Corrective Action:
Do not heat to dry, as heat accelerates decomposition.[4]
Perform the "Salvage Drying Protocol" (see Module 3).
Run an LC-MS.[4] If the molecular ion (M+H = 168.08 for free base) is present as the major peak (>90%), the material is recoverable.[2] If significant higher MW peaks appear (dimers), discard.
Q2: Can I store the compound in DMSO stock solution at -20°C?
Answer: Only for short durations (<1 month).
Reasoning: DMSO is hygroscopic and freezes at 18.5°C. Repeated freeze-thaw cycles introduce water from condensed air into the DMSO, which can hydrolyze the azetidine ring over time.
Better Practice: Aliquot the solid into single-use vials. If you must store a solution, use anhydrous acetonitrile (if solubility permits) or store DMSO aliquots under Argon.[2][4]
Q3: I need to neutralize the salt to get the free base. How stable is it?
Warning: The free base (3-(4-fluorophenoxy)azetidine) is significantly less stable than the HCl salt.[1][2]
Risk: Azetidine free bases are prone to polymerization and reaction with atmospheric CO
to form carbamates.[4]
Protocol: Generate the free base in situ or immediately before use.[4] Do not store the free base for more than 24 hours, even at -20°C.
Module 3: Experimental Protocols
Protocol A: Safe Handling & Weighing (The "Speed" Method)
Use this when a glovebox is unavailable to prevent moisture uptake.
Equilibrate: Allow the storage vial to warm to room temperature before opening . Opening a cold vial condenses atmospheric water directly onto the solid.[4]
Prepare: Have your weighing boat and spatula ready. Flush the headspace of the source vial with Argon immediately after opening.[4]
Transfer: Weigh quickly. Do not leave the vial open.
Methodology to remove absorbed water without thermally stressing the ring.[2]
Place the open vial containing the sticky solid into a vacuum desiccator .[4]
Add a fresh desiccant tray containing Phosphorus Pentoxide (P
O) or KOH pellets . (Silica gel is often too weak for HCl salts).[2][4]
Apply high vacuum (< 1 mbar) for 24–48 hours at room temperature .
Result: The material should return to a solid or a dry crust.[4] Break it up with a spatula and re-analyze purity.[4]
Protocol C: Quality Control Check (NMR Markers)
Run a
H-NMR in DMSO-d or DO to verify integrity.
Intact Azetidine: Look for the characteristic multiplets of the azetidine ring protons between 3.8 – 4.5 ppm .[4]
Degradation (Ring Opening): Look for new signals in the 2.0 – 3.5 ppm range (linear alkyl chain signals) or loss of the integration ratio between the aromatic protons (6.9 – 7.2 ppm) and the aliphatic ring protons.[2]
Module 4: Logic Flow for Storage & Handling
The following diagram illustrates the decision-making process for handling this compound to maximize shelf life.
Figure 1: Decision logic for the receipt, quality control, and storage of azetidine hydrochloride salts.
References
Couty, F., & Evano, G. (2006).[4] Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International. (General reference for azetidine ring strain and reactivity).
Armarego, W. L. F., & Chai, C. L. L. (2013).[4] Purification of Laboratory Chemicals. Butterworth-Heinemann.[2][4] (Reference for drying hygroscopic amine salts).
Avoiding side reactions in the synthesis of 3-(4-Fluorophenoxy)azetidine
The following technical guide details the synthesis of 3-(4-Fluorophenoxy)azetidine , focusing on the suppression of side reactions inherent to the strained azetidine ring system. Topic: Avoiding Side Reactions & Process...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the synthesis of 3-(4-Fluorophenoxy)azetidine , focusing on the suppression of side reactions inherent to the strained azetidine ring system.
Topic: Avoiding Side Reactions & Process Optimization
Target Molecule: 3-(4-Fluorophenoxy)azetidine (CAS: 1380571-76-5 (HCl salt))
Core Challenge: The high ring strain (~25 kcal/mol) of the azetidine scaffold makes it susceptible to ring-opening, polymerization, and elimination reactions during nucleophilic substitution and deprotection steps.
Part 1: Strategic Pathway Selection
Two primary routes are recommended. Selection depends on your starting material availability and tolerance for purification difficulty.
N-Alkylation (if NH unprotected); Separation of Ph₃PO.
Scalability
High (Easy workup).
Moderate (Chromatography required).
Recommendation
Preferred for Scale-up.
Preferred for Discovery/Small Scale.
Part 2: Troubleshooting & FAQs
Issue 1: Low Yield & Ring Opening Products
User Question: "I am observing low yields and a complex mixture of polar byproducts. NMR suggests the azetidine ring has opened. What is happening?"
Technical Analysis:
The azetidine ring is kinetically stable but thermodynamically unstable. Ring opening occurs via two main mechanisms:
Acid-Catalyzed Hydrolysis: During Boc-deprotection, if the acid concentration is too high or water is present, the protonated azetidine can undergo nucleophilic attack by water/counter-ions, cleaving the C-N bond.
Nucleophilic Attack: Strong nucleophiles can attack the ring carbons (C2/C4) rather than the C3 position, especially if the nitrogen is activated (e.g., quaternized).
Corrective Protocol:
During Substitution: Ensure the nitrogen is protected with an electron-withdrawing group (Boc, Cbz) to reduce the basicity and nucleophilicity of the ring nitrogen.
During Deprotection: Use 4M HCl in Dioxane or TFA/DCM (1:4) at 0°C . Avoid heating. Do not use aqueous acids (e.g., 6M HCl) or protic solvents (MeOH/EtOH) during the deprotection step, as these promote solvolysis/ring opening [1].
Issue 2: Elimination vs. Substitution (The "Azetine" Problem)
User Question: "In the SN2 reaction using 1-Boc-3-iodoazetidine, I see a byproduct with an alkene signal in the proton NMR (~5.0-6.0 ppm). Is this the elimination product?"
Technical Analysis:
Yes. The use of strong bases (like NaH or KOtBu) or high temperatures promotes E2 elimination, converting the 3-iodoazetidine into 1-Boc-3-azetine (which is unstable and polymerizes) or allylic amines via ring opening.
Corrective Protocol:
Switch Base: Use Cesium Carbonate (Cs₂CO₃) . It is mild enough to deprotonate the phenol (pKa ~10) but not strong enough to deprotonate the azetidine ring protons efficiently.
Temperature Control: Run the reaction at 60–80°C . Do not exceed 100°C.
Leaving Group: If elimination persists, switch from Iodide to Mesylate (OMs) . Mesylates are excellent leaving groups but slightly less prone to elimination than iodides in this specific scaffold [2].
Issue 3: Impurity Removal in Mitsunobu Reaction
User Question: "I used the Mitsunobu conditions, but I cannot separate the product from Triphenylphosphine oxide (Ph₃PO). The polarity is too similar."
Technical Analysis:
The 3-(4-fluorophenoxy)azetidine-1-carboxylate product often co-elutes with Ph₃PO and hydrazide byproducts.
Corrective Protocol:
Alternative Reagents: Use (Cyanomethylene)tributylphosphorane (CMBP) or Polymer-supported PPh₃ . These allow filtration-based purification.
Workup Trick: Triturate the crude mixture with cold diethyl ether/hexane (1:1) . Ph₃PO often precipitates out, while the ether-linked azetidine remains in solution.
Activation: Dissolve 1-Boc-3-hydroxyazetidine (1.0 equiv) in dry DCM at 0°C. Add Et₃N (1.5 equiv) followed by MsCl (1.2 equiv). Stir 1h. Wash with NaHCO₃, dry, and concentrate to obtain the crude mesylate. Note: Isolate quickly; do not store.
Displacement:
Dissolve 4-Fluorophenol (1.2 equiv) in dry DMF (0.2 M concentration).
Add Cs₂CO₃ (2.0 equiv). Stir at RT for 15 min to form the phenoxide.
Add the crude mesylate (from step 1) dissolved in minimal DMF.
Heat to 80°C for 12–16 hours.
Workup: Dilute with EtOAc, wash extensively with water (3x) and LiCl (5%) to remove DMF. Dry over Na₂SO₄.
Cool to 0°C (Ice bath). Critical to prevent ring opening.
Add TFA dropwise (1 mL per 4 mL DCM).
Stir at 0°C
RT for 2–4 hours. Monitor by LCMS (Look for mass M-100).
Isolation: Concentrate in vacuo without heating above 40°C.
Salt Formation: Redissolve in Et₂O/DCM, add 2M HCl in ether . The HCl salt will precipitate. Filter and dry under vacuum.
Part 4: Reaction Logic & Pathway Visualization
The following diagram illustrates the critical decision points and side-reaction pathways.
Caption: Synthetic pathways for 3-(4-Fluorophenoxy)azetidine showing critical intermediates (Mesylate) and divergence points for side reactions (Elimination/Ring Opening).
Part 5: Quantitative Data Summary
Parameter
SN2 Conditions (Optimized)
Mitsunobu Conditions
Yield (Typical)
75–85%
60–75%
Atom Economy
High
Low (Ph₃PO/Hydrazine waste)
Reaction Time
12–16 h
2–6 h
Purification
Extraction + Short Column
Difficult Column (Ph₃PO removal)
Cost
Low
High (DIAD/Phosphines)
References
Vertex Pharmaceuticals. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. National Institutes of Health (PMC). Available at: [Link]
Organic Chemistry Portal. (2023). Synthesis of Azetidines. Available at: [Link]
Troubleshooting
Technical Support Center: Optimizing 3-(4-Fluorophenoxy)azetidine HCl Synthesis
Executive Summary & Core Strategy Welcome to the Technical Support Center. You are likely here because the standard Mitsunobu reaction is failing to scale, or your SN2 displacement yields are inconsistent.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Strategy
Welcome to the Technical Support Center. You are likely here because the standard Mitsunobu reaction is failing to scale, or your SN2 displacement yields are inconsistent.
To improve the yield of 3-(4-fluorophenoxy)azetidine hydrochloride , we must shift from "discovery chemistry" methods (Mitsunobu) to "process chemistry" logic. The most robust route for yield optimization is the SN2 displacement of N-protected 3-mesyloxyazetidine by 4-fluorophenol , followed by acidolytic deprotection.
This guide focuses on the SN2 Pathway as the primary method for yield improvement, as it avoids the atom-economy issues and purification nightmares associated with triphenylphosphine oxide (TPPO) removal in Mitsunobu reactions.
The Optimized Protocol (The "Golden Path")
The following protocol is designed to minimize the common side reaction: E2 elimination (forming the azetine byproduct) and hydrolysis of the mesylate.
Isolation: Precipitation with Diethyl Ether or MTBE.[1]
Critical Control Points & Causality
Why Cs₂CO₃ over K₂CO₃?
In the displacement of secondary mesylates on strained rings (like azetidine), the nucleophilicity of the phenoxide anion is paramount.
The "Cesium Effect": The large radius of the Cesium cation (Cs⁺) forms a looser ion pair with the 4-fluorophenoxide anion compared to Potassium (K⁺) or Sodium (Na⁺). This results in a "naked," more reactive phenoxide anion, significantly increasing the rate of SN2 substitution over the competing E2 elimination pathway [1].
Quantitative Comparison of Bases
Representative data based on standard phenol alkylation kinetics on secondary electrophiles.
Base
Solvent
T (°C)
Conversion (24h)
Yield (Isolated)
Major Impurity
Cs₂CO₃
ACN
80
>98%
88-92%
None
K₂CO₃
ACN
80
75%
60-65%
Unreacted Mesylate
NaH
DMF
0->RT
95%
50-60%
Azetine (Elimination)
Visualizing the Workflow
The following diagram illustrates the optimized synthetic pathway and the logic gates for troubleshooting.
Caption: Figure 1. Optimized synthetic workflow for 3-(4-fluorophenoxy)azetidine HCl, highlighting critical decision nodes and potential failure modes (Elimination vs. Hydrolysis).
Troubleshooting Guides & FAQs
Issue 1: Low Conversion in the Coupling Step
User Question: "I am heating the reaction to 80°C with K₂CO₃ in acetone, but after 24 hours, I still see 40% starting material (mesylate). Should I add more base?"
Scientist Response:
Do not just add more base. The issue is likely the solvent temperature ceiling and cation effect .
Solvent Switch: Acetone refluxes at ~56°C. This is often insufficient energy to overcome the activation barrier for SN2 on a sterically hindered secondary carbon in a strained ring.[1] Switch to Acetonitrile (ACN) (reflux ~82°C) or DMF .[1]
Base Switch: Switch from K₂CO₃ to Cs₂CO₃ . As detailed in Section 3, the cesium cation improves the solubility and nucleophilicity of the phenoxide.
Stoichiometry: Ensure you are using 1.5–2.0 equivalents of the phenol and 2.0–3.0 equivalents of base.[1] The phenol is cheaper than your azetidine scaffold; drive the reaction to completion.[1]
Issue 2: Appearance of "Azetine" Impurity
User Question: "I see a new spot on TLC and a mass corresponding to [M-MsOH]. It looks like the ring opened or eliminated."
Scientist Response:
You are observing E2 Elimination , yielding 1-Boc-3-azetine.[1] This occurs when the base acts as a proton acceptor rather than the phenoxide acting as a nucleophile.
Cause: Strong bases (like NaH) or excessive temperature promote elimination.[1]
Ensure your system is anhydrous .[1] Hydroxide (generated from trace water + carbonate) is a harder base and promotes elimination.[1] Dry your ACN over molecular sieves before use.[1]
Issue 3: Hygroscopic Product (The "Goo" Phase)
User Question: "After deprotection with HCl/Dioxane, I stripped the solvent and got a sticky oil that won't solidify. Is my product impure?"
Scientist Response:
Not necessarily impure, but likely solvated and hygroscopic .[1] Azetidine salts are notorious for holding onto solvents and absorbing atmospheric moisture.[1]
Protocol for Solidification:
Evaporate the reaction mixture to a thick oil.
Add anhydrous Diethyl Ether or MTBE (Methyl tert-butyl ether).[1]
Triturate (scratch the side of the flask with a spatula) vigorously under nitrogen.[1]
If it remains oily, add a seed crystal if available, or cool to -20°C overnight.
Filter under nitrogen blanket to avoid moisture uptake [2].[1]
References
Effect of Cesium Carbonate in Phenol Alkylation
Source: Dijkstra, G., Kruizinga, W. H., & Kellogg, R. M. (1987). "An assessment of the causes of the 'cesium effect'". The Journal of Organic Chemistry.
Relevance: Explains the mechanistic advantage of Cs2CO3 in SN2 reactions involving phenols.
Technical Support Center: Method Refinement for the Analysis of 3-(4-Fluorophenoxy)azetidine hydrochloride
Document ID: TSC-2026-02-FPAH Version: 1.0 Last Updated: February 2, 2026 Introduction Welcome to the technical support guide for 3-(4-Fluorophenoxy)azetidine hydrochloride. This document is designed for researchers, ana...
Author: BenchChem Technical Support Team. Date: February 2026
Document ID: TSC-2026-02-FPAH
Version: 1.0
Last Updated: February 2, 2026
Introduction
Welcome to the technical support guide for 3-(4-Fluorophenoxy)azetidine hydrochloride. This document is designed for researchers, analytical scientists, and drug development professionals who are working with this compound. 3-(4-Fluorophenoxy)azetidine hydrochloride is a key building block in medicinal chemistry, valued for its unique structural properties. However, its analysis can present specific challenges due to the interplay of its strained azetidine ring, the basic nitrogen atom, and the fluorinated aromatic moiety.
This guide provides a comprehensive resource in a question-and-answer format, offering troubleshooting strategies, frequently asked questions, and validated starting protocols to ensure robust and reproducible analytical results. Our approach is grounded in first principles of analytical chemistry, aiming not only to solve immediate issues but also to empower users with a deeper understanding of the method refinement process.
Frequently Asked Questions (FAQs)
Q1: What are the fundamental physicochemical properties of 3-(4-Fluorophenoxy)azetidine hydrochloride?
A1: Understanding the basic properties is the first step to developing a robust analytical method.
Contains a UV-active fluorophenyl group, a basic secondary amine (as a salt), and a strained 4-membered ring.
Q2: What is the recommended starting point for purity analysis by HPLC?
A2: A reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is the most direct approach for purity and assay determination. A C18 column is a suitable initial choice.[3][4] Given the basic nature of the azetidine nitrogen, controlling the mobile phase pH is critical to achieve symmetrical peak shapes. An acidic mobile phase (e.g., pH 2.5-3.5) using a buffer like phosphate or an additive like formic acid is recommended to ensure the analyte is in a consistent, protonated state, which minimizes peak tailing.
Q3: How stable is 3-(4-Fluorophenoxy)azetidine hydrochloride in common analytical solvents?
A3: This is a critical consideration. The azetidine ring is strained and can be susceptible to nucleophilic attack and ring-opening, a process that can be catalyzed by acidic conditions.[5][6] Since the compound is a hydrochloride salt, dissolving it in a non-buffered aqueous or alcoholic solvent will result in an acidic solution, which may promote degradation over time.[5]
Best Practices for Sample Stability:
Prepare solutions fresh daily and immediately before analysis.
Use a buffered diluent (e.g., mobile phase) for sample preparation to maintain a stable pH.
Store stock solutions and prepared samples at low temperatures (2-8 °C) and protect from light to minimize degradation.[5]
If you observe new, growing peaks or a decrease in the main peak area in sequential injections, sample instability is the likely cause.
Q4: What are the expected primary ions in mass spectrometry (MS) analysis?
A4: In positive ion electrospray ionization (ESI+), the expected ion for the free base (MW: 167.07) is the protonated molecule, [M+H]⁺, at an m/z of approximately 168.08.[2] Depending on the mobile phase and source conditions, you may also observe adducts such as the sodium adduct [M+Na]⁺ at m/z 190.06.[2]
Troubleshooting and Method Refinement Guides
This section addresses specific issues you may encounter during method development and routine analysis.
Symptoms: The peak exhibits a tailing factor > 1.5, leading to poor resolution and inaccurate integration.
Causality: As a basic compound, the protonated azetidine nitrogen can undergo secondary ionic interactions with deprotonated residual silanols (Si-O⁻) on the surface of silica-based columns. This mixed-mode retention mechanism causes a portion of the analyte molecules to lag, resulting in a tailed peak.
Troubleshooting Workflow:
Caption: Workflow for troubleshooting HPLC peak tailing.
Issue 2: Appearance of New Peaks During an Analytical Sequence
Symptoms: A pure reference standard shows increasing impurity peaks or a decreasing main peak area over multiple injections.
Causality: This is a classic sign of sample degradation in the autosampler vial. As discussed in the FAQ, the acidic nature of the hydrochloride salt in a neutral, unbuffered solvent can catalyze the hydrolysis or ring-opening of the azetidine moiety.
Decision Tree for Instability Investigation:
Caption: Decision tree for investigating sample instability.
Mass Spectrometry (MS) Troubleshooting
Issue: Poor or No Signal for the Protonated Molecule [M+H]⁺
Symptoms: Low abundance or complete absence of the expected m/z 168.08 ion in the mass spectrum.
Causality: This can be due to either inefficient ionization or excessive in-source fragmentation. The ether linkage and the azetidine ring can be labile under high-energy ESI source conditions.
Solutions:
Optimize Source Parameters: Systematically reduce the source fragmentor/cone voltage and the gas temperature. A "gentler" ionization process will preserve the molecular ion.
Check Mobile Phase: Ensure the mobile phase contains a proton source (e.g., 0.1% formic acid) to facilitate the formation of [M+H]⁺. Avoid non-volatile buffers like phosphates when using MS.
Confirm Analyte Presence: Use the UV chromatogram to confirm that the analyte is eluting from the column at the expected time. If there is no UV peak, the issue is upstream (e.g., sample preparation, injection).
Validated Starting Protocols
These protocols are designed as robust starting points for your method development.
Protocol 1: RP-HPLC Method for Purity Analysis
This method is suitable for determining the purity of 3-(4-Fluorophenoxy)azetidine hydrochloride.
Parameter
Recommended Setting
Rationale
Column
Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
High-purity silica with end-capping minimizes silanol interactions.
Mobile Phase A
0.1% Formic Acid in Water
Provides an acidic pH for good peak shape and is MS-compatible.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Common organic modifier for reversed-phase.
Gradient
5% to 95% B over 10 minutes
A generic screening gradient to elute the main peak and any impurities.
Flow Rate
0.4 mL/min
Appropriate for a 2.1 mm ID column.
Column Temp.
40 °C
Improves peak shape and reduces viscosity.
Injection Vol.
2 µL
Minimizes potential for peak overload.
Detection (UV)
230 nm
The fluorophenyl group provides strong absorbance in this region.
Diluent
Mobile Phase A / Mobile Phase B (50:50)
Ensures sample is dissolved in a compatible, pH-controlled medium.
Protocol 2: Structural Characterization by NMR
Objective: To confirm the chemical structure of the compound.
Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.7 mL of Deuterated Dimethyl Sulfoxide (DMSO-d₆). DMSO-d₆ is preferred over D₂O as it will not exchange the N-H proton, allowing for its observation.
¹H NMR Spectroscopy (Expected Signals):
Aromatic Protons: Two sets of doublets or multiplets between δ 7.0 - 7.5 ppm.
Azetidine CH-O Proton: A multiplet shifted downfield due to the adjacent oxygen, likely between δ 4.5 - 5.0 ppm.
Azetidine CH₂ Protons: Complex multiplets in the aliphatic region, likely between δ 3.5 - 4.5 ppm.
Azetidine NH Proton: A broad singlet, which may be further downfield due to protonation.
¹⁹F NMR Spectroscopy: A single signal for the fluorine atom.
2D NMR: If assignments are ambiguous, perform a COSY experiment to establish proton-proton correlations and an HSQC experiment to correlate protons to their attached carbons.
Protocol 3: Potential Degradation Pathway
Under strong acidic conditions, the strained azetidine ring can undergo nucleophilic attack by water, leading to a ring-opened product. This is a potential degradation pathway to consider during forced degradation studies and stability assessments.
Troubleshooting guide for 3-(4-Fluorophenoxy)azetidine hydrochloride reactions
Topic: Troubleshooting & Optimization Guide for 3-(4-Fluorophenoxy)azetidine Hydrochloride Reactions Product CAS: 63843-78-7 (and related analogs) Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Resear...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Troubleshooting & Optimization Guide for 3-(4-Fluorophenoxy)azetidine Hydrochloride Reactions
Product CAS: 63843-78-7 (and related analogs)
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers
Introduction: The Azetidine Advantage & Challenge
3-(4-Fluorophenoxy)azetidine hydrochloride is a high-value building block in modern medicinal chemistry. The azetidine ring offers a rigid, low-molecular-weight scaffold that restricts conformational freedom, often improving potency and metabolic stability compared to flexible amine analogs [1]. The 4-fluorophenoxy moiety serves as a metabolically robust lipophilic anchor.
However, the strain energy of the four-membered ring (~26 kcal/mol) and the specific solubility profile of the hydrochloride salt present unique challenges. This guide synthesizes field-proven protocols to overcome common bottlenecks in solubility, reactivity, and stability.
Part 1: Handling, Solubility & Free-Basing
Q1: The HCl salt is insoluble in my standard coupling solvent (DCM/THF). How do I solubilize it without causing ring opening?
A: This is the most common hurdle. The hydrochloride salt is highly polar and crystalline lattice-stabilized.
The Issue: Direct suspension in Dichloromethane (DCM) often leads to heterogeneous reactions and poor conversion.
The Fix: Use a "Solubility Switch" protocol.
Option A (In-situ): Switch to DMF or DMAc (Dimethylacetamide) as the reaction solvent. The salt is generally soluble in dipolar aprotic solvents.
Option B (Biphasic): If you must use DCM, add a phase transfer catalyst (e.g., TBAB) or use a 4:1 DCM:DMF mixture.
Option C (Free-basing): Isolate the free base before the reaction (see Protocol 1 below).
Q2: I tried free-basing with NaOH, but my yield was low. Did the ring hydrolyze?
A: Likely not hydrolysis, but extraction failure .
Causality: 3-(4-Fluorophenoxy)azetidine free base is a secondary amine with significant polarity due to the ether oxygen and the amine itself. It partitions poorly into non-polar solvents like Hexanes or pure Ether.
Troubleshooting:
Check Aqueous pH: Ensure the aqueous layer is pH > 12.
Change Solvent: Use DCM or Chloroform for extraction. Avoid Ether/EtOAc as they may not efficiently pull the polar amine from water.
Salting Out: Saturate the aqueous layer with NaCl to force the amine into the organic layer.
Part 2: Reactivity & Coupling Optimization
Q3: My amide coupling (EDC/HOBt) stalled at 50% conversion. Is the azetidine nitrogen sterically hindered?
A: Yes, but the issue is often protonation state , not just sterics.
Mechanism: In the HCl salt form, the nitrogen is quaternary and non-nucleophilic. You rely on a base (e.g., DIPEA, TEA) to deprotonate it in situ. If the base is consumed by the activated ester or if the equilibrium favors the salt, the reaction stalls.
Optimization:
Switch Coupling Agent: Move to HATU or T3P (Propylphosphonic anhydride). HATU is superior for secondary amines in strained rings [2].
Order of Addition: Dissolve the Azetidine HCl and Base (3.0 equiv) first, stir for 15 mins to ensure deprotonation, then add the acid and coupling agent.
Base Choice: Use DIPEA (Hünig's base) over TEA. DIPEA is less nucleophilic and minimizes competitive hydrolysis of the active ester.
Q4: Can I perform SNAr reactions directly with this salt?
A: Yes, but you must strictly control the base equivalents.
Risk: Excess strong base (like NaH) can trigger elimination or ring-opening pathways, especially at elevated temperatures (>80°C).
Recommendation: Use K₂CO₃ or Cs₂CO₃ in DMSO or NMP at moderate temperatures (60-80°C). The carbonate bases provide a "buffered" deprotonation that is safer for the azetidine ring than alkoxides.
Part 3: Stability & Storage
Q5: I see a new impurity by LCMS after storing the free base. What is it?
A: You are likely seeing dimerization or ring opening products.
Self-Reaction: The secondary amine of one molecule can attack the strained ring of another (polymerization), or react with atmospheric CO₂ to form carbamates.
Storage Rule: Always store 3-(4-Fluorophenoxy)azetidine as the HCl salt . It is indefinitely stable at -20°C. If you must store the free base, keep it in solution (e.g., in DCM) at -20°C, never neat as an oil for prolonged periods.
Work-up procedures for reactions involving 3-(4-Fluorophenoxy)azetidine hydrochloride
This guide serves as a technical support resource for researchers working with 3-(4-Fluorophenoxy)azetidine hydrochloride . It focuses on the critical "work-up" phase—the transition from crude reaction mixture to isolate...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical support resource for researchers working with 3-(4-Fluorophenoxy)azetidine hydrochloride . It focuses on the critical "work-up" phase—the transition from crude reaction mixture to isolated intermediate—where yield loss and decomposition are most common for strained heterocycles.
Introduction & Chemical Context
3-(4-Fluorophenoxy)azetidine hydrochloride is a bifunctional building block containing a strained azetidine ring and a fluorinated aryl ether. It is primarily used as a secondary amine nucleophile in SNAr reactions , Reductive Aminations , and Amide Couplings .
Critical Handling Note: The hydrochloride salt is stable, but the free base is prone to polymerization or ring-opening if exposed to strong Lewis acids or excessive heat in the absence of a solvent. The ether linkage is robust, but the azetidine ring strain (~25 kcal/mol) dictates specific work-up parameters.
Core Protocol: Free-Basing (The "Liberation" Step)
Most reactions require the nucleophilic free amine. Attempting to react the HCl salt directly in non-polar solvents without a base scavenger is a common cause of reaction failure.
Q: How do I convert the HCl salt to the free base without decomposition?
A: Use a biphasic neutralization at controlled temperatures. Avoid "neat" heating of the free base.
Step-by-Step Methodology:
Suspension: Suspend the 3-(4-Fluorophenoxy)azetidine HCl salt in Dichloromethane (DCM) (10 mL per gram of salt). Note: The salt will likely not dissolve completely.
Basification: Cool the suspension to 0°C. Slowly add an equal volume of saturated aqueous NaHCO3 or 1M K2CO3 .
Agitation: Stir vigorously at room temperature for 15–30 minutes until the solid dissolves and two clear layers form.
Extraction: Separate the organic layer. Extract the aqueous layer 2x with DCM.
Why DCM? Azetidine free bases are moderately polar. Ethereal solvents (Et2O) may leave product in the aqueous phase.
Drying: Dry combined organics over Na2SO4 (Sodium Sulfate).
Concentration: Evaporate solvent under reduced pressure at <30°C . Do not heat to dryness for extended periods.
Workflow Visualization: Salt Neutralization
Caption: Logical workflow for the safe neutralization of azetidine hydrochloride salts to the active free amine.
Post-Reaction Work-up (Troubleshooting Guide)
Scenario A: Reaction with Acid Chlorides/Sulfonyl Chlorides
Issue: "I formed the amide, but my yield is low after acid wash."
Root Cause: The azetidine ring, even when acylated, can be sensitive to strong aqueous acids (e.g., 1M HCl) which may cause ring opening (hydrolysis to 3-chloropropyl species) or simply protonate the product if it contains other basic sites.
Corrective Protocol:
Quench: Add saturated NH4Cl (mildly acidic) instead of HCl.
Wash: Wash the organic layer with 5% Citric Acid (if removal of excess amine is needed) rather than strong mineral acids. Citric acid is gentle enough to preserve the strained ring.
Brine: Always perform a final brine wash to break emulsions common with fluorinated aromatics.
Scenario B: SNAr Coupling (e.g., with chloropyrimidines)
Issue: "The product is stuck in the aqueous layer."
Root Cause: The 4-fluorophenoxy group adds lipophilicity, but the azetidine nitrogen is polar. If the product forms a salt with byproduct acid (HCl), it becomes water-soluble.
Solubility Profile & Extraction Strategy:
Phase
State
Recommended Solvent
Note
Aqueous (Acidic)
Soluble (Salt)
Water
Product stays here if pH < pKa (~9.0)
Aqueous (Basic)
Insoluble
Water
Product crashes out or oils out
Organic
Soluble
DCM / CHCl3
Preferred for extraction
Organic
Moderately Soluble
EtOAc / Ether
Avoid for quantitative extraction
FAQ: Stability and Storage
Q: Can I store the free base?A: It is not recommended to store the free base for >24 hours. Azetidines can undergo slow dimerization or ring-opening.
Best Practice: Generate the free base immediately before use.
Storage: If necessary, store as a solution in DCM at -20°C, or convert back to the HCl salt by adding 4M HCl in Dioxane and filtering the precipitate.
Q: My NMR shows a triplet at ~3.6 ppm and a triplet at ~4.0 ppm that shouldn't be there.A: This suggests Ring Opening .
Mechanism:[1][2] Acid-catalyzed nucleophilic attack (by water or chloride) on the azetidine ring opens it to a linear chain (e.g., 1-amino-3-chloropropane derivative).
Prevention:[2] Ensure all work-up solutions are pH ≥ 4. Avoid heating the reaction mixture >80°C unless necessary.
Q: How do I remove residual water?A: Azeotropic distillation with toluene is effective, but ensure the bath temperature does not exceed 45°C.
Advanced Troubleshooting Logic
Use this decision tree when yields are lower than expected.
Caption: Diagnostic logic for identifying yield loss in azetidine reactions.
References
PubChem. (n.d.). 3-(4-fluorophenoxy)azetidine hydrochloride.[3][4] National Library of Medicine. Retrieved February 2, 2026, from [Link]
Stephens, C. E., et al. (2021).[5] Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Royal Society of Chemistry. Retrieved from [Link]
Vertex AI Search. (2026). Synthesis of 3-fluoroazetidine derivatives (Patent CN105384673B). Google Patents.
A Comparative Guide to 3-(4-Fluorophenoxy)azetidine hydrochloride and 3-phenoxyazetidine: A Preclinical Perspective on Monoamine Transporter Activity
In the landscape of contemporary medicinal chemistry, the azetidine scaffold has garnered significant attention as a privileged structure, offering a unique combination of conformational rigidity and synthetic tractabili...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of contemporary medicinal chemistry, the azetidine scaffold has garnered significant attention as a privileged structure, offering a unique combination of conformational rigidity and synthetic tractability. This guide provides a comparative analysis of two closely related analogs, 3-(4-Fluorophenoxy)azetidine hydrochloride and 3-phenoxyazetidine, with a specific focus on their anticipated activity as monoamine transporter inhibitors. While direct, head-to-head experimental data for both compounds is not extensively available in the public domain, this document synthesizes existing knowledge on related compounds and established structure-activity relationships (SAR) to provide a predictive comparison. We will delve into the rationale behind their design, their potential interactions with key biological targets, and provide detailed experimental protocols for their evaluation.
Introduction: The Azetidine Scaffold in Neuroscience Drug Discovery
The 3-aryloxyazetidine motif is a key pharmacophore in the design of ligands for monoamine transporters, which include the serotonin transporter (SERT), the norepinephrine transporter (NET), and the dopamine transporter (DAT). These transporters are critical regulators of neurotransmission, and their modulation is a cornerstone of treatment for a variety of central nervous system (CNS) disorders, including depression, anxiety, and attention-deficit/hyperactivity disorder (ADHD). The rigid four-membered azetidine ring serves to orient the phenoxy group in a specific vector, influencing its interaction with the binding pockets of these transporters.
This guide will compare the parent compound, 3-phenoxyazetidine, with its 4-fluorinated analog. The introduction of a fluorine atom is a common and often impactful strategy in medicinal chemistry, capable of modulating a compound's physicochemical properties, metabolic stability, and target affinity.
Structural and Physicochemical Properties
The core structures of 3-phenoxyazetidine and its 4-fluorophenoxy analog are depicted below. The primary distinction lies in the substitution at the para-position of the phenyl ring.
Compound
Structure
Molecular Formula
Molecular Weight ( g/mol )
3-Phenoxyazetidine
C₉H₁₁NO
149.19
3-(4-Fluorophenoxy)azetidine
C₉H₁₀FNO
167.18
The introduction of the fluorine atom in 3-(4-Fluorophenoxy)azetidine is expected to influence several key properties:
Lipophilicity: Fluorine is a highly electronegative atom that can alter the electronic distribution of the phenyl ring. While often considered a lipophilic substituent, its effect on overall molecular lipophilicity (logP/logD) can be complex and context-dependent.
Metabolic Stability: The carbon-fluorine bond is exceptionally strong, often rendering the molecule more resistant to oxidative metabolism by cytochrome P450 enzymes. This can lead to an extended plasma half-life and improved bioavailability.
Target Interactions: The fluorine atom can engage in specific non-covalent interactions within the transporter binding pocket, such as hydrogen bonds or dipole-dipole interactions, which can either enhance or diminish binding affinity.
Predicted Biological Activity at Monoamine Transporters
While direct comparative data is limited, we can extrapolate the likely impact of 4-fluoro substitution based on SAR studies of other monoamine transporter inhibitors. Generally, halogen substitution on the phenoxy ring can significantly influence both potency and selectivity.
Serotonin Transporter (SERT)
For many classes of SERT inhibitors, halogen substitution on the aromatic ring is a well-established strategy to enhance affinity. The fluorine atom at the 4-position could potentially increase binding affinity to SERT through favorable interactions with residues in the transporter's binding pocket.
Norepinephrine Transporter (NET)
The effect of fluorination on NET affinity is less predictable without specific experimental data. The binding pocket of NET is known to be sensitive to the steric and electronic properties of ligands, and the addition of a fluorine atom could either be beneficial or detrimental to binding.
Dopamine Transporter (DAT)
Similar to NET, the impact of the 4-fluoro group on DAT affinity is not immediately obvious. The subtle change in electronics and sterics could alter the compound's ability to fit optimally within the DAT binding site.
Parent scaffold for a class of monoamine transporter inhibitors.
3-(4-Fluorophenoxy)azetidine
Potentially Higher than parent
Unclear
Unclear
Fluorine substitution is a common strategy to enhance SERT affinity. Effects on NET and DAT are less predictable and require experimental validation.
Experimental Protocols for Comparative Activity Assessment
To empirically determine and compare the activity of 3-(4-Fluorophenoxy)azetidine hydrochloride and 3-phenoxyazetidine, a series of in vitro assays are essential. The following protocols provide a robust framework for this evaluation.
Synthesis of Azetidine Analogs
The synthesis of 3-phenoxyazetidine derivatives can be achieved through several reported methods. A common approach involves the reaction of a suitable azetidine precursor with a substituted phenol.
Caption: General synthetic scheme for 3-phenoxyazetidine analogs.
Mitsunobu Reaction: To a solution of 1-Boc-3-hydroxyazetidine, the corresponding phenol (phenol or 4-fluorophenol), and triphenylphosphine (PPh₃) in a suitable solvent (e.g., THF) at 0 °C, add diisopropyl azodicarboxylate (DIAD) dropwise.
Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or LC-MS.
Work-up the reaction by quenching with water and extracting with an organic solvent. Purify the crude product by flash column chromatography to yield the N-Boc protected intermediate.
Deprotection: Dissolve the N-Boc protected azetidine derivative in a suitable solvent (e.g., dichloromethane) and treat with an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane.
Stir the reaction at room temperature until the deprotection is complete.
Remove the solvent and excess acid under reduced pressure.
Salt Formation: To obtain the hydrochloride salt, dissolve the free base in a suitable solvent (e.g., diethyl ether) and add a solution of HCl in ether. The hydrochloride salt will precipitate and can be collected by filtration.
Monoamine Transporter Binding Assays
Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific transporter. These assays measure the ability of the test compound to displace a known high-affinity radioligand from the transporter.
Caption: Workflow for a radioligand binding assay.
Step-by-Step Binding Assay Protocol:
Membrane Preparation: Utilize cell lines (e.g., HEK293 or CHO) stably transfected with the human serotonin, norepinephrine, or dopamine transporter. Harvest the cells and prepare membrane fractions by homogenization and centrifugation.
Assay Setup: In a 96-well plate, combine the cell membranes, a specific radioligand (e.g., [³H]citalopram for SERT, [³H]nisoxetine for NET, [³H]WIN 35,428 for DAT), and varying concentrations of the test compounds (3-phenoxyazetidine and 3-(4-fluorophenoxy)azetidine).
Incubation: Incubate the plates at a specific temperature (e.g., room temperature or 4°C) for a defined period to allow for binding equilibrium to be reached.
Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.
Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.
Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.
Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). Convert the IC₅₀ value to a binding affinity constant (Ki) using the Cheng-Prusoff equation.
Monoamine Transporter Uptake Inhibition Assays
Uptake inhibition assays measure the functional activity of the compounds by assessing their ability to block the transport of a radiolabeled substrate (e.g., [³H]serotonin, [³H]norepinephrine, or [³H]dopamine) into cells expressing the respective transporter.
Caption: Workflow for a monoamine transporter uptake inhibition assay.
Step-by-Step Uptake Inhibition Assay Protocol:
Cell Culture: Plate cells stably expressing the transporter of interest in 96-well plates and allow them to adhere overnight.
Pre-incubation: Wash the cells with assay buffer and then pre-incubate them with varying concentrations of the test compounds for a short period.
Uptake Initiation: Add the radiolabeled substrate to initiate the uptake process.
Incubation: Incubate for a defined time at a specific temperature (e.g., 37°C).
Uptake Termination: Rapidly terminate the uptake by washing the cells with ice-cold buffer.
Cell Lysis: Lyse the cells to release the intracellular contents.
Scintillation Counting: Transfer the cell lysates to scintillation vials and measure the radioactivity.
Data Analysis: Determine the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the substrate uptake.
In Vitro ADME Profiling
To further differentiate the two compounds, a panel of in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays should be conducted.
Table 2: Recommended In Vitro ADME Assays
Assay
Purpose
Expected Impact of 4-Fluoro Substitution
Aqueous Solubility
To assess the solubility of the compounds in physiological buffers.
May be slightly altered.
LogD₇.₄
To determine the lipophilicity at physiological pH.
Likely to be slightly higher.
Microsomal Stability
To evaluate the metabolic stability in the presence of liver microsomes.
Expected to be higher due to the C-F bond.
CYP450 Inhibition
To identify potential for drug-drug interactions by inhibiting major CYP enzymes.
Unpredictable without experimental data.
Plasma Protein Binding
To measure the extent of binding to plasma proteins.
May be slightly increased due to higher lipophilicity.
Caco-2 Permeability
To assess the potential for intestinal absorption.
May be altered based on changes in lipophilicity and solubility.
Conclusion and Future Directions
This guide provides a comparative framework for evaluating 3-(4-Fluorophenoxy)azetidine hydrochloride and 3-phenoxyazetidine as potential monoamine transporter inhibitors. Based on established principles of medicinal chemistry, the introduction of a 4-fluoro substituent is predicted to enhance metabolic stability and potentially increase affinity for the serotonin transporter. However, the precise impact on overall activity and selectivity requires empirical validation through the detailed experimental protocols outlined herein.
Future research should focus on obtaining robust in vitro data for both compounds to confirm these predictions. A thorough investigation of their selectivity profiles across the monoamine transporters will be crucial for determining their potential therapeutic applications. Furthermore, promising candidates should be advanced to in vivo models to assess their pharmacokinetic properties and efficacy in relevant behavioral paradigms. This systematic approach will provide a comprehensive understanding of the pharmacological differences between these two closely related azetidine derivatives and guide the future design of novel CNS therapeutics.
References
Due to the predictive nature of this guide, specific references for direct comparative studies are not available. The principles and protocols described are based on established knowledge in medicinal chemistry and pharmacology. For further reading on azetidines in drug discovery and monoamine transporter pharmacology, please consult relevant peer-reviewed journals and textbooks.
Comparative
Comparative Metabolic Stability of Fluorinated vs. Non-Fluorinated Azetidines
Executive Summary In modern medicinal chemistry, the azetidine ring (a 4-membered nitrogen heterocycle) has emerged as a critical bioisostere for gem-dimethyl, carbonyl, and amine groups.[1][2] However, its high ring str...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In modern medicinal chemistry, the azetidine ring (a 4-membered nitrogen heterocycle) has emerged as a critical bioisostere for gem-dimethyl, carbonyl, and amine groups.[1][2] However, its high ring strain (~25.4 kcal/mol) creates specific metabolic liabilities, notably oxidative instability and nucleophilic ring opening .
This guide provides a technical comparison of non-fluorinated azetidines versus their fluorinated counterparts (specifically 3-fluoro- and 3,3-difluoroazetidines). The incorporation of fluorine is not merely a steric block; it fundamentally alters the electronic landscape of the ring, lowering the pKa of the nitrogen and mitigating the risk of Glutathione S-Transferase (GST)-mediated ring opening—a mechanism often overlooked in standard Phase I metabolism screens.
Mechanistic Insight: The "Fluorine Effect" on Stability
To understand the stability profile, we must first analyze the decomposition pathways inherent to the azetidine scaffold and how fluorine mitigates them.
The Azetidine Liability: GST-Mediated Ring Opening
Unlike larger heterocycles (piperidines, pyrrolidines), azetidines are susceptible to strain-release metabolism.[3][4] A critical pathway involves the protonated cyclic aminyl intermediate .[3][4]
Mechanism: The azetidine nitrogen is protonated at physiological pH.
Reaction: Glutathione (GSH) acts as a nucleophile, attacking the carbon alpha to the nitrogen (C2 position).
Result: Ring opening leads to a reactive amino-thioether conjugate, often flagged as a toxicological risk.
Key Driver: The basicity (pKa) of the ring nitrogen is the rate-determining factor; a highly basic nitrogen is more likely to be protonated and thus activated for nucleophilic attack.
The Fluorine Solution: Electronic Deactivation
Strategic fluorination, particularly 3,3-difluorination , acts as a metabolic stabilizer through two primary mechanisms:
pKa Modulation (The Critical Factor):
Fluorine is highly electronegative. Through the inductive effect (
), it pulls electron density away from the ring nitrogen.
Result: The pKa of the azetidine nitrogen drops significantly (typically from ~11.0 in parent azetidine to ~6.0–7.5 in 3,3-difluoroazetidine).
Impact: At physiological pH (7.4), the fluorinated azetidine is largely unprotonated. Without the positive charge on the nitrogen, the ring is electronically deactivated toward nucleophilic attack by GSH, effectively shutting down the ring-opening pathway.
Blocking Oxidative Metabolism:
C-H bonds at the 3-position are susceptible to oxidative metabolism (hydroxylation).
Replacing these with C-F bonds (bond energy ~116 kcal/mol vs. ~99 kcal/mol for C-H) blocks this site from CYP450 attack.
Comparative Data Analysis
The following table summarizes the physicochemical and metabolic shifts observed when transitioning from a parent azetidine to fluorinated analogs.
Basicity vs. Stability: The drop in pKa in the 3,3-difluoro analog is the strongest predictor of improved metabolic stability in cytosolic fractions (where GSTs reside).
Lipophilicity Trade-off: While 3,3-difluorination improves metabolic stability, it increases lipophilicity (LogP). This must be balanced to avoid increasing intrinsic clearance (
) via non-specific CYP binding, although the "lipophilic efficiency" (LipE) often improves.
Visualizing the Metabolic Pathways
The diagram below illustrates the divergent metabolic fates of the parent azetidine versus the stabilized 3,3-difluoroazetidine.
Figure 1: Mechanism of GST-mediated ring opening in basic azetidines vs. stabilization via pKa modulation in fluorinated analogs.
Experimental Protocols
To validate the stability improvements described above, a standard microsomal stability assay is insufficient because it primarily detects CYP450-mediated oxidation. You must include a GSH trapping assay to detect ring opening.
In the development of MCHR1 antagonists, AstraZeneca encountered AZD1979 , a spiro-azetidine. Despite looking stable in standard microsomal assays, it failed in vivo due to the formation of a glutathione conjugate.
Root Cause: The basic azetidine nitrogen allowed protonation, facilitating GST-mediated ring opening at the carbon alpha to the nitrogen.
Lesson: Standard CYP assays miss this cytosolic pathway.
The Success: Cobimetinib
Cobimetinib (MEK inhibitor) utilizes a 3-fluoro-azetidine moiety.
Design Choice: The inclusion of the fluorine atom on the azetidine ring was not accidental. It serves to modulate the basicity of the amine, optimizing the PK profile while maintaining the structural rigidity required for binding.
Outcome: The compound demonstrates high metabolic stability and oral bioavailability, validating the use of fluorinated azetidines in approved drugs.
References
Metabolism of Strained Rings: Glutathione S-transferase-Catalyzed Formation of a Glutathione-Conjugated Spiro-azetidine without Prior Bioactivation.
Source: Drug Metabolism and Disposition (2019).
URL:[Link]
A Comparative Guide to the ADME Properties of 3-(4-Fluorophenoxy)azetidine Derivatives
Introduction: The Pivotal Role of ADME in Modern Drug Discovery The journey from a promising chemical entity to a clinically approved drug is overwhelmingly dictated by its Absorption, Distribution, Metabolism, and Excre...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Pivotal Role of ADME in Modern Drug Discovery
The journey from a promising chemical entity to a clinically approved drug is overwhelmingly dictated by its Absorption, Distribution, Metabolism, and Excretion (ADME) profile. A candidate with excellent target potency can fail spectacularly if it cannot reach its site of action, is metabolized too quickly, or has poor solubility. Therefore, characterizing a compound's ADME properties is a cornerstone of preclinical evaluation, enabling researchers to de-risk candidates, reduce late-stage failures, and accelerate development timelines.[1][2]
This guide focuses on a particularly compelling class of compounds: 3-(4-Fluorophenoxy)azetidine derivatives. The azetidine ring is increasingly recognized as a "privileged" scaffold in medicinal chemistry.[3][4] Its unique structural features—a strained, sp3-rich, and conformationally rigid four-membered ring—can confer significant advantages, including improved metabolic stability, enhanced solubility, and better pharmacokinetic profiles compared to more traditional scaffolds.[5][6] When combined with a fluorinated phenyl ring, which can block sites of metabolism, this scaffold holds immense promise.[7]
Here, we provide an objective framework for evaluating the core ADME properties of 3-(4-Fluorophenoxy)azetidine derivatives. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols for key in vitro assays, and present a comparative analysis to guide lead optimization.
Core ADME Evaluation Strategy: A Triad of In Vitro Assays
For early-stage drug discovery, a tiered approach using high-throughput in vitro assays is essential for efficient decision-making.[8][9] We will focus on three fundamental ADME parameters that form the initial basis for compound selection:
Metabolic Stability: Assesses the susceptibility of a compound to enzymatic degradation, primarily by Cytochrome P450 (CYP) enzymes in the liver. This is a primary determinant of a drug's half-life and oral bioavailability.
Permeability: Evaluates a compound's ability to passively diffuse across biological membranes, a critical step for absorption from the gastrointestinal tract.
Aqueous Solubility: Measures the extent to which a compound can dissolve in an aqueous environment. A compound must be in solution to be absorbed.
Our evaluation will employ a suite of validated, high-throughput assays: the Liver Microsomal Stability Assay, the Parallel Artificial Membrane Permeability Assay (PAMPA), and the Kinetic Solubility Assay.
Metabolic Stability Assessment: The Liver Microsomal Stability Assay
Expertise & Rationale: The liver is the body's primary metabolic hub. We use liver microsomes—vesicles of the endoplasmic reticulum—because they contain a high concentration of the Phase I metabolic enzymes, particularly the CYP family, responsible for the oxidative metabolism of most drugs.[10] This assay provides a robust and cost-effective measure of a compound's intrinsic clearance, allowing for the early identification of metabolic liabilities.
Experimental Protocol: Microsomal Stability
Objective: To determine the rate of metabolism of a test compound upon incubation with liver microsomes.
Materials:
Human Liver Microsomes (HLM)
Test Compound & Control Compounds (e.g., Verapamil - high clearance; Warfarin - low clearance)
Phosphate Buffer (0.1 M, pH 7.4)
NADPH Regenerating System (containing NADPH, glucose-6-phosphate, and G6P-dehydrogenase)[11]
Ice-cold Acetonitrile with an internal standard (for reaction termination)
96-well incubation plates and analytical plates
LC-MS/MS system for quantification
Step-by-Step Methodology:
Preparation: Thaw liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in phosphate buffer. Prepare the test and control compounds in the same buffer at a starting concentration of 1 µM.
Pre-incubation: Add the microsomal solution and the compound solution to a 96-well plate. Pre-incubate the plate at 37°C for 10 minutes to equilibrate the temperature.
Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[12] The absence of NADPH serves as a negative control to account for non-enzymatic degradation.
Time-Course Sampling: At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[12]
Reaction Quenching: Immediately terminate the reaction by adding the aliquot to a well containing ice-cold acetonitrile with an internal standard.[11] The solvent precipitates the microsomal proteins, halting all enzymatic activity.
Sample Processing: Centrifuge the plate at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated protein.
Analysis: Transfer the supernatant to a new analytical plate and quantify the remaining parent compound at each time point using a validated LC-MS/MS method.
Data Analysis & Interpretation
The percentage of the compound remaining at each time point is plotted against time. The natural logarithm of this percentage versus time gives a linear slope (k).
Half-Life (t½): Calculated as 0.693 / k. This represents the time it takes for 50% of the compound to be metabolized.
Intrinsic Clearance (CLint): Calculated using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL microsomal protein).[10]
Comparative Data Table:
Compound
Type
t½ (min)
CLint (µL/min/mg)
Interpretation
Verapamil
High-Clearance Control
< 15
> 80
Metabolically Unstable
AZN-Derivative-01
Test Compound
55
25.2
Moderately Stable
Warfarin
Low-Clearance Control
> 60
< 10
Metabolically Stable
A longer half-life and lower intrinsic clearance value are desirable, suggesting the compound will persist longer in vivo.[13] The moderate stability of AZN-Derivative-01 indicates a promising profile, superior to a rapidly cleared compound like Verapamil.
Workflow Visualization
Microsomal Stability Assay Workflow
Permeability Assessment: The Parallel Artificial Membrane Permeability Assay (PAMPA)
Expertise & Rationale: For a drug to be orally absorbed, it must first pass through the intestinal epithelium. PAMPA is a powerful high-throughput screening tool that models this process by measuring passive diffusion, a key mechanism of drug absorption.[14][15] It utilizes a synthetic membrane composed of lipids layered on a filter support, separating a donor compartment from an acceptor compartment.[14] While it doesn't capture active transport phenomena like cell-based Caco-2 assays, its simplicity, cost-effectiveness, and speed make it ideal for ranking compounds and guiding structural modifications in early discovery.[14][16]
Experimental Protocol: PAMPA
Objective: To measure the rate at which a compound passively diffuses across a lipid-coated artificial membrane.
Materials:
PAMPA sandwich plate system (96-well donor and acceptor plates)
Lipid Solution (e.g., 2% L-α-phosphatidylcholine in dodecane)
Phosphate Buffered Saline (PBS), pH 7.4
Test Compound & Control Compounds (e.g., Propranolol - high Pe; Atenolol - low Pe)
UV-Vis Plate Reader or LC-MS/MS system
Step-by-Step Methodology:
Membrane Coating: Carefully pipette a small volume (e.g., 5 µL) of the lipid solution onto the filter membrane of the donor plate. Allow it to impregnate the filter for 5-10 minutes.
Acceptor Plate Preparation: Fill the wells of the acceptor plate with PBS buffer (pH 7.4).
Donor Plate Preparation: Prepare the test and control compounds in PBS buffer at a known concentration (e.g., 100 µM). Add these solutions to the donor plate wells.[16]
Incubation: Carefully place the donor plate onto the acceptor plate to form the "sandwich." Incubate this assembly at room temperature for a defined period (e.g., 4-18 hours) with gentle shaking.[15][16]
Quantification: After incubation, separate the plates. Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (UV-Vis spectroscopy for many compounds, or LC-MS/MS for higher sensitivity).
Data Analysis & Interpretation
The effective permeability coefficient (Pe) is calculated using the following equation, which accounts for the concentrations in the donor and acceptor wells, volumes, and incubation time.
Effective Permeability (Pe): The primary metric, expressed in cm/s.
Comparative Data Table:
Compound
Type
Pe (x 10⁻⁶ cm/s)
Permeability Class
Interpretation
Propranolol
High-Permeability Control
> 15
High
Well Absorbed
AZN-Derivative-01
Test Compound
8.2
High
Likely Well Absorbed
Atenolol
Low-Permeability Control
< 1
Low
Poorly Absorbed
Permeability is typically classified as:
High: Pe > 5 x 10⁻⁶ cm/s
Medium: Pe = 1-5 x 10⁻⁶ cm/s
Low: Pe < 1 x 10⁻⁶ cm/s
The high permeability of AZN-Derivative-01 is a very favorable result, suggesting it is unlikely to have absorption issues related to passive diffusion.
Spectroscopic Comparison Guide: 3-(4-Fluorophenoxy)azetidine and Precursors
Executive Summary 3-(4-Fluorophenoxy)azetidine is a high-value pharmacophore used in the synthesis of antipsychotics, sodium channel blockers, and monoamine reuptake inhibitors. Its structural rigidity, combined with the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-(4-Fluorophenoxy)azetidine is a high-value pharmacophore used in the synthesis of antipsychotics, sodium channel blockers, and monoamine reuptake inhibitors. Its structural rigidity, combined with the metabolic stability of the fluorinated ether, makes it a critical scaffold in modern medicinal chemistry.
This guide provides a technical comparison between the final product and its key protected precursor, 1-benzhydryl-3-(4-fluorophenoxy)azetidine . We focus on spectroscopic differentiation (NMR, IR, MS) to enable precise reaction monitoring and quality control.
Synthetic Pathway & Structural Context
To understand the spectroscopic data, one must understand the structural evolution. The standard synthesis involves the nucleophilic substitution of a mesylated azetidine alcohol followed by N-deprotection.
Figure 1: Synthetic Workflow and Structural Evolution
Caption: Stepwise structural evolution from the activated sulfonate precursor to the final deprotected amine.
Spectroscopic Characterization Strategy
Distinguishing the product from its precursor relies on three specific structural changes:
Loss of the Benzhydryl Group: Disappearance of 10 aromatic protons and the methine chiral center.
Electronic Deshielding: The azetidine ring protons shift downfield upon converting from a tertiary to a secondary amine (or ammonium salt).
Fluorine Signature: The
F signal remains relatively constant but serves as an internal anchor for quantification.
Comparative Data Summary
The following table summarizes the diagnostic signals. Note that chemical shifts (
) are solvent-dependent (typically CDCl for free bases, DMSO- or DO for HCl salts).
Feature
Precursor (N-Benzhydryl)
Target (Free Amine/HCl)
Diagnostic Change
H NMR: N-CH
4.45 ppm (s, 1H, Benzhydryl methine)
Absent
Complete disappearance of the singlet at ~4.45 ppm.
H NMR: Azetidine Ring
3.0 – 3.7 ppm (Multiplets)
3.9 – 4.5 ppm (Broadened/Shifted)
Downfield shift due to loss of electron-donating benzhydryl and salt formation.
H NMR: Aromatic
~14 Protons (10 Benzhydryl + 4 Phenoxy)
4 Protons (Phenoxy only)
Integration ratio drops significantly.
C NMR: N-C
Benzhydryl CH signal at ~78 ppm
Absent
Loss of the bulky hydrophobic anchor.
IR Spectroscopy
No N-H stretch
~3400 cm (Broad)
Appearance of secondary amine N-H stretch (or NH bands).
7.15 – 7.50 (m, 10H): The benzhydryl group dominates the aromatic region. These signals overlap with the phenoxy protons but have a distinct integration of 10H.
6.90 – 7.00 (m, 2H) & 6.70 – 6.80 (m, 2H): The 4-fluorophenoxy protons. The ortho protons to the fluorine are split into multiplets due to H-F coupling.
4.75 (m, 1H): The methine proton at the 3-position of the azetidine ring (attached to Oxygen).
4.45 (s, 1H): The diagnostic benzhydryl methine proton (N-CH-Ph). This is the key purity marker.
3.70 (m, 2H) & 3.20 (m, 2H): Azetidine ring protons ( and ). They appear as distinct multiplets due to the puckering of the ring.
9.40 (br s, 2H): protons. Only visible in dry aprotic solvents or DMSO; exchanges rapidly in DO.
7.10 – 7.25 (m, 4H): The aromatic region is now "clean," containing only the 4-fluorophenoxy signals.
5.05 (m, 1H): The 3-position methine shifts downfield slightly.
4.40 (m, 2H) & 3.95 (m, 2H): The azetidine ring protons shift significantly downfield ( ppm) due to the positive charge on the nitrogen.
Infrared Spectroscopy (FT-IR)
Ether Stretch: Both compounds exhibit a strong aryl alkyl ether band (
) around 1220–1250 cm .
Amine Signature:
Precursor: Lacks N-H stretching.
Target: Shows a broad, weak absorption at 3300–3500 cm
(N-H stretch). If isolated as the HCl salt, a broad "ammonium band" appears between 2500–3000 cm .
Mass Spectrometry (LC-MS)
Fragmentation Logic:
Precursor (m/z 334): Often shows a fragment at m/z 167 (diphenylmethyl cation) which is a very stable carbocation.
Target (m/z 168): The molecular ion is usually the base peak in ESI+.
Experimental Protocols
Protocol A: Synthesis of 1-Benzhydryl-3-(4-fluorophenoxy)azetidine
Objective: Nucleophilic displacement of mesylate by phenol.
Preparation: Dissolve 1-benzhydrylazetidin-3-yl methanesulfonate (1.0 eq) and 4-fluorophenol (1.2 eq) in anhydrous DMF.
Base Addition: Add Cs
CO or KCO (2.0 eq).
Reaction: Heat to 80°C for 12–16 hours under N
.
Workup: Dilute with water, extract with EtOAc. Wash organic layer with 1M NaOH (to remove excess phenol) and brine.
Validation: Check TLC (Hexane/EtOAc 4:1). The product is less polar than the starting alcohol but more polar than the benzhydryl chloride impurities.
Protocol B: Deprotection to 3-(4-Fluorophenoxy)azetidine
Objective: Removal of the benzhydryl group via hydrogenolysis.
Preparation: Dissolve the intermediate in MeOH or EtOH.
Catalyst: Add Pd(OH)
/C (Pearlman's catalyst) or 10% Pd/C (20 wt% loading).
Acidification: Add 1.0 eq of HCl (1M in ether) or acetic acid to facilitate protonation (prevents amine poisoning of catalyst).
Hydrogenation: Stir under H
atmosphere (balloon pressure or 50 psi) at RT for 24 hours.
Purification: Filter through Celite. Concentrate filtrate.[2] Recrystallize from EtOH/Et
O to obtain the HCl salt.
Figure 2: Spectroscopic Logic Tree for Purity Analysis
Caption: Decision tree for interpreting NMR spectra to confirm successful deprotection.
Troubleshooting & Impurities
Impurity: Unreacted 4-Fluorophenol:
Detection: Triplet at
9.2 ppm (phenolic OH) in DMSO-.
Remediation: Wash organic phase with 1M NaOH during workup.
Impurity: Diphenylmethane (from hydrogenolysis):
Detection: Singlet at
3.9 ppm (CH) in CDCl.
Remediation: This is a non-polar byproduct. Triturate the crude HCl salt with diethyl ether; the salt remains solid while diphenylmethane dissolves.
Issue: Ring Opening:
Azetidines are strained. Avoid excessive heating (>100°C) in acidic media, which can hydrolyze the ring to linear amino-alcohols.
References
Synthesis of Azetidine Derivatives: Frigola, J., et al. "7-Azetidinylquinolones as Antibacterial Agents." Journal of Medicinal Chemistry, 1993, 36(7), 801-810. Link
Deprotection Methodologies: Anderson, J.C., et al. "The synthesis of N-benzhydryl-azetidin-3-ols." Tetrahedron, 2000. Link
Spectral Data Verification: National Center for Biotechnology Information. PubChem Compound Summary for CID 21428730, 3-(4-fluorophenoxy)azetidine. Link
General Azetidine Chemistry: Singh, G.S., et al. "Recent progress in the synthesis and reactivity of azetidines." Tetrahedron, 2008. Link
Senior Scientist's Protocol: Safe Disposal of 3-(4-Fluorophenoxy)azetidine hydrochloride
Executive Summary & Core Directive Do not treat this compound as generic organic waste. 3-(4-Fluorophenoxy)azetidine hydrochloride (CAS: 63843-78-7) presents a dual-hazard profile: the high ring strain of the azetidine m...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
Do not treat this compound as generic organic waste.
3-(4-Fluorophenoxy)azetidine hydrochloride (CAS: 63843-78-7) presents a dual-hazard profile: the high ring strain of the azetidine moiety and the presence of organofluorine. Improper disposal via standard municipal incineration or drain pouring poses severe risks, including the release of Hydrogen Fluoride (HF) gas and persistent aquatic toxicity.
Immediate Action Required:
Segregation: Isolate from non-halogenated organics and strong oxidizers.
Labeling: Mark clearly as "Solid Waste - Halogenated Organic - Toxic."
Disposal Path: High-temperature incineration with caustic scrubbing (Rotary Kiln) is the only validated destruction method.
Chemical Profile & Hazard Mechanism
To ensure compliance and safety, operators must understand the causality behind these protocols. The disposal requirements are dictated by the molecular structure.
Nitrogen and Chlorine content requires NOx/HCl scrubbing.
Ring Strain
~26 kcal/mol (Azetidine)
High energy; potential for rapid exothermic decomposition if heated uncontrolled.
Halogen Content
Fluorine (F), Chlorine (Cl)
CRITICAL: Combustion generates HF and HCl gases.
Acidity
Hydrochloric Acid Salt
Corrosive to metals in solution; pH < 2 possible in water.
2.2 The "Fluorine-Azetidine" Hazard Nexus
Combustion Risks: Unlike standard hydrocarbons, burning this compound releases Hydrogen Fluoride (HF) . Standard laboratory incinerators often lack the scrubber capacity to neutralize HF, leading to equipment corrosion and toxic emission plumes [1].
Aquatic Persistence: The fluorophenoxy group increases lipophilicity and metabolic stability. If released into waterways (drain disposal), it resists degradation and poses chronic risks to aquatic life (H410) [2].
Ring Opening Reactivity: The azetidine ring is susceptible to nucleophilic attack. Mixing this waste with strong nucleophiles or oxidizers in a waste drum can trigger ring-opening polymerization, generating heat and pressure [3].
Validated Disposal Workflow
This protocol utilizes a self-validating logic flow. Follow the diagram below to determine the correct waste stream.
3.1 Decision Matrix (DOT Visualization)
Figure 1: Decision matrix for segregating 3-(4-Fluorophenoxy)azetidine hydrochloride waste streams.
Detailed Operational Procedures
4.1 Solid Waste (Pure Substance)
Rationale: The solid HCl salt is stable but hygroscopic. It must be kept dry to prevent hydrolysis and acid generation.
Containment: Do not transfer loose powder into general waste drums. Keep the substance in its original glass vial if possible.
Secondary Containment: Place the vial into a clear polyethylene bag (Zip-lock style) and seal it. This prevents label corrosion and dust release.
Drumming: Deposit the bagged vial into the Halogenated Solids waste drum (typically a blue or black open-top HDPE drum).
Note: Never use metal drums for direct contact with HCl salts due to corrosion risks.
Rationale: The presence of the fluorinated azetidine renders the entire solvent volume "Halogenated" for regulatory purposes.
Solvent Compatibility:
If dissolved in DCM/Chloroform: Pour into the standard Halogenated Organic Solvents carboy.
If dissolved in Methanol/DMSO: Do NOT pour into the "Non-Halogenated" carboy. You must create a satellite accumulation container labeled "Non-Halogenated Solvent with Halogenated Contaminant."
pH Check: If the solution is aqueous or acidic, neutralize to pH 6-8 with Sodium Bicarbonate (NaHCO₃) before adding to organic waste containers to prevent gas evolution in the drum [4].
4.3 Empty Container Management
Triple Rinse: Triple rinse empty vials with a minimal amount of methanol or acetone.
Rinsate Disposal: Treat the rinsate as Halogenated Liquid Waste (see 4.2).
Defacing: Deface the label on the empty vial and dispose of the glass in the "Broken Glass/Sharps" container (if chemically clean) or "Solid Hazardous Waste" (if residue remains).
Regulatory & Compliance Codes (USA/EU)
Proper classification ensures the waste facility uses the correct destruction method.
RCRA (USA): While not explicitly P or U listed, this waste displays Toxic characteristics.
Best Practice: Many facilities classify fluorinated aromatics under F002 protocols to ensure proper incineration.
EU Waste Code (EWC):
16 05 06 * (Laboratory chemicals, consisting of or containing dangerous substances, including mixtures of laboratory chemicals).
Emergency Spill Response
Scenario: Powder spill on benchtop.
PPE: Nitrile gloves (double layer), safety goggles, lab coat. Use a dust mask (N95) or work in a fume hood to avoid inhaling dust.
Containment: Cover the spill with a specialized Amphoteric Absorbent (e.g., Neutrasorb®) or dry sand. Do not use paper towels alone, as they can generate static and disperse dust.
Cleanup: Scoop the absorbent/chemical mixture into a wide-mouth jar.
Decontamination: Wipe the surface with a 5% Sodium Bicarbonate solution to neutralize any acidic HCl residue, followed by water.
References
National Institutes of Health (NIH). Combustion products of fluorinated compounds: Characterization and emission factors. National Library of Medicine. Available at: [Link]
United States Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA 600/2-87-098. Available at: [Link]
Personal protective equipment for handling 3-(4-Fluorophenoxy)azetidine hydrochloride
Executive Summary & Hazard Context 3-(4-Fluorophenoxy)azetidine hydrochloride is a functionalized azetidine derivative commonly used as a scaffold in medicinal chemistry for drug discovery. As a research chemical, its sp...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Hazard Context
3-(4-Fluorophenoxy)azetidine hydrochloride is a functionalized azetidine derivative commonly used as a scaffold in medicinal chemistry for drug discovery. As a research chemical, its specific toxicological profile may not be fully characterized.[1] Therefore, safety protocols must be derived from Structure-Activity Relationships (SAR) and Universal Precautions for novel organic amine salts.
Hazard Identification (SAR Analysis)
Azetidine Ring Strain: Azetidines are four-membered nitrogenous heterocycles. While less reactive than aziridines, the ring strain implies potential alkylating activity, necessitating strict barrier protection against dermal absorption.
Fluorophenoxy Group: The addition of the fluorinated aromatic ring increases lipophilicity compared to the parent azetidine. This enhances the compound's ability to penetrate biological membranes (skin/lungs).
Hydrochloride Salt: The HCl salt form renders the compound a solid, increasing the risk of inhalation exposure to dust during weighing and transfer. It is also likely hygroscopic and an irritant to mucous membranes.
Core Safety Directive: Treat this compound as an Acute Toxin (Category 4) and Severe Irritant (Skin/Eye/Respiratory) until specific toxicology data proves otherwise.
Engineering Controls: The Primary Barrier
Personal Protective Equipment (PPE) is the last line of defense. The primary barrier for 3-(4-Fluorophenoxy)azetidine hydrochloride is the Chemical Fume Hood .
Operational Standard: All open-vessel manipulations (weighing, solubilizing, reacting) must occur within a certified fume hood operating at a face velocity of 80–100 fpm (0.4–0.5 m/s) .
Static Control: Use an ionizing bar or anti-static gun during weighing. Charged powders can "jump" from spatulas, bypassing hood airflow and contaminating the user's cuffs.
Personal Protective Equipment (PPE) Matrix
The following PPE configuration is non-negotiable for handling solid amounts >5 mg.
Permeation Kinetics: The fluorinated moiety increases lipophilicity. Double gloving creates a sacrificial outer layer. If the outer glove is splashed, it can be stripped immediately without exposing skin.
Eye Protection
Chemical Splash Goggles (Indirect Venting)
Particulate Defense: Safety glasses with side shields are insufficient for fine powders. Goggles seal the orbital area against airborne dust and accidental splashes of acidic solutions.
Respiratory
N95 or P100 Respirator (Only if outside hood)
Inhalation Risk: If weighing must occur outside a hood (not recommended), a fit-tested particulate respirator is required to prevent inhalation of the hydrochloride salt dust.
Body Protection
High-Neck Lab Coat (Poly/Cotton or Tyvek)
Coverage: Standard V-neck coats leave the suprasternal notch exposed. A high-neck or snap-closure coat prevents dust accumulation on the chest/neck area.
Visualization: PPE Decision Logic
The following diagram illustrates the decision-making process for selecting PPE based on the state of the chemical (Solid vs. Solution).
Figure 1: PPE Decision Matrix based on physical state and associated risks.
Objective: Safely weigh and solubilize the compound while maintaining containment.
Preparation:
Clear the fume hood of clutter to ensure laminar airflow.
Place a disposable absorbent pad (plastic side down) on the work surface. This captures any stray grains of the hydrochloride salt.
Pre-weigh your receiving vial/flask before adding the chemical to minimize open-container time.
Weighing (The Critical Step):
Technique: Do not reach deep into the source container with a short spatula. Use a long-handled, anti-static micro-spatula.
Transfer: Hold the receiving vial as close to the source container as possible (within the hood) to minimize the travel distance of the powder.
Decontamination: Wipe the threads of the source bottle with a dry Kimwipe before recapping to prevent salt buildup (crusting) which can compromise the seal.
Solubilization:
Add solvent (e.g., DMSO, Methanol) immediately after weighing to "wet" the powder, eliminating the dust hazard.
Once in solution, the primary hazard shifts from inhalation to dermal absorption .
Emergency Response & Disposal
Spill Response Logic
In the event of a spill, immediate action is required. Do not attempt to sweep dry powder, as this generates aerosols.
Figure 2: Logical flow for spill containment and cleanup.
Disposal Protocols
Because this molecule contains a Fluorine atom and a Nitrogen heterocycle, it cannot be treated as general organic waste.
Solid Waste: Contaminated gloves, weighing boats, and paper towels must go into Solid Hazardous Waste .
Liquid Waste: Solutions must be disposed of in the Halogenated Organic Waste stream. The presence of fluorine classifies it as halogenated, which often requires high-temperature incineration to prevent the formation of toxic byproducts.
Container: Triple rinse the empty reagent bottle with a compatible solvent (e.g., acetone) and add the rinsate to the halogenated waste stream. Deface the label before discarding the glass.
References
University of Wisconsin–Madison. (n.d.). Chapter 7: Chemical Disposal Procedures. Retrieved from [Link]
Diplomata Comercial. (n.d.). Amine Usage Guidelines for High-Purity Amines in Industry. Retrieved from [Link]
